molecular formula C11H19N3S B15269322 [2-(Piperidin-1-yl)ethyl](1,3-thiazol-5-ylmethyl)amine

[2-(Piperidin-1-yl)ethyl](1,3-thiazol-5-ylmethyl)amine

Cat. No.: B15269322
M. Wt: 225.36 g/mol
InChI Key: UDEOOUGBAUVKCS-UHFFFAOYSA-N
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Description

[2-(Piperidin-1-yl)ethyl](1,3-thiazol-5-ylmethyl)amine is a useful research compound. Its molecular formula is C11H19N3S and its molecular weight is 225.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality [2-(Piperidin-1-yl)ethyl](1,3-thiazol-5-ylmethyl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-(Piperidin-1-yl)ethyl](1,3-thiazol-5-ylmethyl)amine including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C11H19N3S

Molecular Weight

 225.36 g/mol

IUPAC Name

 2-piperidin-1-yl-N-(1,3-thiazol-5-ylmethyl)ethanamine

InChI

 InChI=1S/C11H19N3S/c1-2-5-14(6-3-1)7-4-12-8-11-9-13-10-15-11/h9-10,12H,1-8H2

InChI Key

 UDEOOUGBAUVKCS-UHFFFAOYSA-N

Canonical SMILES

 C1CCN(CC1)CCNCC2=CN=CS2

Origin of Product

 United States
Foundational & Exploratory

2-(Piperidin-1-yl)ethylamine: Structural Dynamics, Reactivity, and Applications in Advanced Therapeutics

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(Piperidin-1-yl)ethylamine, widely cataloged as 1-(2-Aminoethyl)piperidine (PIEAM), is a highly versatile aliphatic diamine characterized by a unique biphasic structural motif. Featuring both a sterically unhindered primary amine and a constrained tertiary piperidine nitrogen, PIEAM serves as a critical bifunctional building block. Its structural geometry allows it to function as a highly effective pharmacophore in neuro-therapeutics and as a robust bidentate ligand in transition-metal coordination chemistry[1]. This whitepaper deconstructs the physicochemical properties, mechanistic reactivity, and experimental workflows associated with PIEAM in drug development and materials science.

Physicochemical Profiling & Structural Logic

The reactivity of PIEAM is fundamentally dictated by its distinct basicity profile and electron-donating capabilities. The molecule exhibits a biphasic pKa, allowing for selective, pH-driven functionalization[2]. The primary amine acts as an aggressive nucleophile, while the tertiary nitrogen within the piperidine ring provides structural rigidity and secondary coordination potential[3].

Table 1: Quantitative Physicochemical Data of 1-(2-Aminoethyl)piperidine

PropertyValueReference
CAS Number 27578-60-5[2]
Molecular Formula C7H16N2[2]
Molecular Weight 128.22 g/mol [2]
Boiling Point 184 - 186 °C[2]
Density (at 25 °C) 0.899 - 0.91 g/mL[2]
Refractive Index (n20/D) 1.473[2]
pKa (at 30 °C) pK1: 6.38 ; pK2: 9.89[2]
Partition Coefficient (XLogP3) 0.4[4]
Flash Point 58 °C (136.4 °F)[3]

Safety Note: PIEAM is classified as a flammable liquid (Category 3) and causes severe skin burns and eye damage (Skin Corr. 1B). Standard handling requires inert gas storage (nitrogen or argon) at 2–8 °C to prevent atmospheric oxidation and moisture absorption[2],[4].

Pharmacological Applications & Receptor Targeting

In medicinal chemistry, the PIEAM scaffold is highly prized for its ability to interact effectively with biological systems, particularly in the central nervous system[1]. The piperidine ring enhances lipophilicity (XLogP3 = 0.4), allowing for optimal blood-brain barrier (BBB) penetration[4].

Key therapeutic applications include:

  • Neurological Antagonists: PIEAM is a critical reactant in the synthesis of potent and selective 5-HT6 receptor antagonists and Cannabinoid CB1 receptor antagonists[3].

  • Infectious Disease & Toxins: It is utilized in the development of inhibitors targeting the Botulinum Neurotoxin Serotype A light chain, P. falciparum malaria, and the Ebola filovirus[3].

  • Oncology: The compound serves as a precursor for N-mustards and small molecules designed to restore E-cadherin expression, thereby reducing invasion in colorectal carcinoma cells[3].

Coordination Chemistry: Metal-Based Therapeutics

Beyond organic synthesis, PIEAM is uniquely suited as an N,N-donor bidentate ligand in inorganic chemistry. It is heavily utilized in the synthesis of transition metal complexes—specifically Palladium(II) and Platinum(II) metallodrugs[5]. These complexes are engineered to mimic the DNA-intercalating mechanism of traditional chemotherapeutics (like cisplatin) while utilizing the steric bulk of the piperidine ring to alter the pharmacokinetic profile and potentially bypass cellular drug resistance mechanisms[5].

Coordination A PIEAM Ligand (N,N-Donor) C cis-[Pt(PIEAM)Cl2] (Active Complex) A->C B K2PtCl4 (Metal Core) B->C D DNA Adduct Formation C->D Hydrolysis

Fig 1: Coordination pathway of PIEAM forming a DNA-intercalating platinum complex.

Self-Validating Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols detail the synthesis of key PIEAM derivatives. Each step is grounded in chemical causality and concludes with a self-validating analytical checkpoint.

Workflow A: Synthesis of cis-[Pt(PIEAM)Cl₂] Anticancer Complex

This protocol outlines the generation of a bifunctional platinum(II) complex utilizing PIEAM as a chelating ligand[5].

  • Solvation and Core Activation:

    • Action: Dissolve potassium tetrachloroplatinate(II) (K₂PtCl₄) in ultra-pure deionized water and stir at room temperature.

    • Causality: Water facilitates the rapid dissociation of potassium ions, exposing the reactive [PtCl₄]²⁻ core for subsequent nucleophilic attack by the ligand.

  • Ligand Chelation:

    • Action: Add an equimolar amount of PIEAM dropwise over 30 minutes, maintaining the solution pH strictly between 7.5 and 8.0.

    • Causality: Dropwise addition ensures a low localized concentration of the ligand, preventing the formation of kinetically favored but thermodynamically unstable polymeric networks. Maintaining a slightly alkaline pH ensures the primary amine (pK₂ = 9.89) remains sufficiently deprotonated to act as a strong nucleophile[2].

  • Precipitation and Isolation:

    • Action: Stir the mixture in the dark for 24 hours. Filter the resulting precipitate, wash sequentially with cold water and cold ethanol, and dry in vacuo.

    • Causality: The reaction is shielded from light to prevent photo-induced isomerization or degradation of the platinum complex. Cold ethanol effectively washes away unreacted PIEAM and byproducts without solubilizing the target complex.

  • Self-Validation Mechanism:

    • Spectroscopic Check: Run an FTIR spectrum. The successful coordination is self-validated by the disappearance of the free primary amine N-H stretching bands (~3300 cm⁻¹) and the emergence of shifted N-H bands alongside new Pt-N stretching vibrations at ~500 cm⁻¹.

Workflow B: Synthesis of a Tridentate Schiff Base Ligand

PIEAM undergoes a [1+1] condensation reaction with 3-methoxy salicylaldehyde to yield a highly stable tridentate Schiff base ligand[3].

Workflow Step1 PIEAM (Nucleophile) Step3 [1+1] Condensation (Reflux) Step1->Step3 Step2 3-Methoxy Salicylaldehyde (Electrophile) Step2->Step3 Step4 Tridentate Schiff Base (N,N,O-Donor) Step3->Step4

Fig 2: Experimental workflow for the synthesis of a PIEAM-derived tridentate Schiff base ligand.

  • Electrophile Preparation:

    • Action: Dissolve 3-methoxy salicylaldehyde in absolute ethanol.

    • Causality: Absolute ethanol acts as an ideal solvent because it solubilizes both reagents and facilitates the dehydration step critical for imine formation.

  • Nucleophilic Addition & Condensation:

    • Action: Add equimolar PIEAM dropwise to the aldehyde solution, then heat the mixture to reflux for 3 hours.

    • Causality: Heat provides the necessary activation energy to eliminate the water byproduct, driving the thermodynamic equilibrium toward the final imine product.

  • Self-Validation Mechanism:

    • Spectroscopic Check: Analyze the product via FTIR. The reaction is validated by the complete disappearance of the aldehyde carbonyl peak (~1700 cm⁻¹) and the appearance of a strong, sharp imine (C=N) stretch at ~1630 cm⁻¹.

References

  • 1-(2-Aminoethyl)piperidine - Chem-Impex, chemimpex.com,
  • N-(2-Aminoethyl)piperidine | 27578-60-5 - ChemicalBook, chemicalbook.com,
  • N-(2-Aminoethyl)piperidine | C7H16N2 | CID 33944 - PubChem, nih.gov,
  • 1-(2-Aminoethyl)piperidine 98 27578-60-5 - Sigma-Aldrich, sigmaaldrich.com,
  • New monofunctional platinum(II) and palladium(II)

Sources

Crystal Structure and NMR Spectroscopy of 2-(Piperidin-1-yl)ethylamine: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(Piperidin-1-yl)ethylamine (also known as 1-(2-Aminoethyl)piperidine, CAS: 27578-60-5) is a highly versatile bidentate ligand and a critical building block in the synthesis of acetylcholinesterase (AChE) inhibitors[1] and palladium-based anticancer therapeutics[2]. As a Senior Application Scientist, I have structured this guide to bridge the gap between solution-state dynamics and solid-state architecture. Because this compound is a liquid at room temperature[3], elucidating its structural properties requires a dual approach: high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy for solution-state conformation, and metal-complexation crystallography for solid-state 3D validation.

Chemical Topology & Solution-State Dynamics (NMR)

In solution, 2-(Piperidin-1-yl)ethylamine exhibits high conformational flexibility. The piperidine ring rapidly interconverts between chair conformations, while the ethylamine side chain rotates freely. To accurately map its chemical topology, 1H and 13C NMR spectroscopy must be performed in a non-interfering solvent.

Causality of Solvent Selection: Deuterated chloroform (CDCl₃) is explicitly chosen over protic solvents (like CD₃OD or D₂O)[4]. CDCl₃ provides a non-polarizable environment that prevents the rapid exchange of the primary amine protons (-NH₂), allowing them to be observed as a broad singlet rather than being lost to solvent exchange. Furthermore, it effectively locks the spectrometer frequency without disrupting the weak intramolecular hydrogen bonding that temporarily stabilizes the ethylamine chain.

Quantitative NMR Data Synthesis

The following tables summarize the standardized chemical shifts for the pure liquid compound[5][6].

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position Chemical Shift (ppm) Multiplicity Integration Assignment
Piperidine γ-CH₂ 1.40 – 1.45 Multiplet (m) 2H Ring C4-H
Piperidine β-CH₂ 1.50 – 1.60 Multiplet (m) 4H Ring C3-H, C5-H
Amine -NH₂ 1.45 – 1.80 Broad Singlet (br s) 2H Terminal Amine
Piperidine α-CH₂ 2.30 – 2.45 Multiplet (m) 4H Ring C2-H, C6-H
Ethyl N-CH₂ 2.40 – 2.45 Triplet (t) 2H Linker adjacent to Piperidine

| Ethyl CH₂-NH₂ | 2.75 – 2.80 | Triplet (t) | 2H | Linker adjacent to Amine |

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Position Chemical Shift (ppm) Assignment
Piperidine γ-C ~24.5 Ring C4
Piperidine β-C ~26.0 Ring C3, C5
Ethyl CH₂-NH₂ ~38.8 Linker Carbon (Amine side)
Piperidine α-C ~54.6 Ring C2, C6

| Ethyl N-CH₂ | ~61.5 | Linker Carbon (Piperidine side) |

Solid-State Architecture & Crystallography

Because 2-(Piperidin-1-yl)ethylamine is a liquid at standard temperature and pressure[7], direct Single-Crystal X-ray Diffraction (SCXRD) is physically impossible without highly specialized in-situ cryo-crystallography.

The Mechanistic Solution: To bypass this limitation, researchers exploit the molecule's bidentate chelating ability to form rigid coordination complexes, typically with transition metals like Palladium(II) or Nickel(II)[8].

Causality of Complexation: Coordinating the piperidine nitrogen and the primary amine nitrogen to a Pd(II) center achieves two critical outcomes:

  • Conformational Locking: It forces the highly flexible ethylamine linker into a rigid gauche conformation to satisfy the square-planar geometry of the Pd(II) ion.

  • Lattice Formation: The heavy metal center and the resulting ionic/molecular dipole interactions drive the nucleation process, allowing the formation of highly ordered, diffractable single crystals. The heavy Pd atom also provides strong anomalous dispersion, which is crucial for unambiguous phase determination during X-ray diffraction[2].

In the solid state, the piperidine ring is definitively locked in a stable chair conformation, minimizing steric clashes between the axial hydrogens and the metal center.

Standardized Experimental Protocols

To ensure scientific integrity, the following protocols represent a self-validating system . The purity of the liquid ligand is first confirmed via NMR. If impurities exist, the subsequent crystallization will fail (yielding oils). Successful SCXRD acts as the absolute validation of both the starting material's integrity and the predicted coordination geometry.

Protocol A: Solution-State NMR Acquisition

  • Sample Preparation: Dissolve 15–20 mg of pure 2-(Piperidin-1-yl)ethylamine[3] in 0.6 mL of anhydrous CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Instrument Calibration: Transfer to a 5 mm NMR tube. Lock the spectrometer to the deuterium signal of CDCl₃ and shim the magnetic field to achieve a TMS line width of <1.0 Hz.

  • Acquisition: Acquire the ¹H spectrum using a standard 30° pulse program with 16 scans and a relaxation delay (D1) of 2 seconds. For ¹³C NMR, utilize proton decoupling (e.g., WALTZ-16) with 512–1024 scans to ensure a high signal-to-noise ratio for the quaternary-like linker carbons.

  • Validation: Confirm the absence of water (peak at 1.56 ppm in CDCl₃) which could obscure the piperidine β-CH₂ and amine signals.

Protocol B: Synthesis and Crystallization of Pd(II) Complex for SCXRD

  • Coordination Reaction: Dissolve 1.0 mmol of Potassium tetrachloropalladate(II) (K₂PdCl₄) in 10 mL of deionized water. Slowly add a solution of 1.0 mmol of 2-(Piperidin-1-yl)ethylamine dissolved in 5 mL of methanol dropwise under continuous stirring.

  • Precipitation & Filtration: A colored precipitate (typically yellow/orange) of the complex [Pd(L)Cl₂] will form immediately. Stir for 2 hours at room temperature to ensure complete thermodynamic conversion[8]. Filter and wash with cold ethanol.

  • Slow Evaporation Crystallization: Dissolve the crude powder in a minimum volume of a coordinating solvent mixture (e.g., Acetonitrile/Water 1:1). Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial.

  • Nucleation: Cover the vial with parafilm and puncture 2–3 small holes. Leave undisturbed in a vibration-free environment at 20°C.

  • Harvesting: After 5–7 days, harvest the resulting block-like single crystals and mount them on a diffractometer using a cryoloop and perfluoropolyether oil.

Mechanistic Workflows

The following diagram illustrates the logical causality and self-validating workflow from liquid ligand analysis to solid-state structural elucidation.

G N1 2-(Piperidin-1-yl)ethylamine (Liquid at RT) N2 Solution-State NMR (1H & 13C in CDCl3) N1->N2 Purity & Shift Assignment N3 Metal Complexation (e.g., PdCl2) N1->N3 Coordination Chemistry N6 Conformational Analysis (Chair form, Gauche/Anti) N2->N6 Solution vs Solid Correlation N4 Slow Evaporation Crystallization N3->N4 Nucleation N5 Single Crystal X-ray Diffraction (SCXRD) N4->N5 Harvest Crystals N5->N6 3D Structure Elucidation

Workflow from liquid ligand synthesis to solid-state structural validation.

Data Synthesis & Conclusion

The structural characterization of 2-(Piperidin-1-yl)ethylamine demands a synergistic analytical approach. NMR spectroscopy provides a high-fidelity map of the molecule's chemical shifts and proton environments in a dynamic solution state, crucial for verifying the integrity of the aliphatic chains and the secondary/primary amine environments[4]. Conversely, because the free base lacks a crystalline lattice at room temperature, transition metal complexation is an engineered necessity[9]. By forcing the molecule into a rigid coordination sphere, researchers can leverage X-ray crystallography to definitively prove the spatial arrangement, bond lengths, and the preferred chair conformation of the piperidine ring. This self-validating methodology ensures absolute confidence when utilizing this compound in downstream pharmaceutical development.

References

  • PubChem (National Institutes of Health). "N-(2-Aminoethyl)piperidine - Compound Summary". URL:[Link]

  • Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis). "Synthesis and biological evaluation of benzothiazin-4-ones: a possible new class of acetylcholinesterase inhibitors". URL:[Link]

  • Journal of Molecular Liquids (Elsevier). "Pd(II) based anticancer drug candidates with 1,2-Aminoethyl piperidine scaffold and sulfur donor ancillary: Their in vitro bio-activity, molecular docking and DFT study". URL:[Link]

Sources

Biosynthetic pathways for 2-(Piperidin-1-yl)ethylamine analogs

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Biosynthetic and Biocatalytic Pathways of Piperidine Alkaloids and Their Analogs

Abstract

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals.[1][2] Understanding its formation is paramount for the development of novel therapeutics. This guide provides a comprehensive exploration of the biosynthetic and biocatalytic routes to piperidine-containing molecules, with a focus on analogs related to the 2-(Piperidin-1-yl)ethylamine framework. We delve into the primary biosynthetic pathway originating from L-lysine, which establishes the foundational piperidine ring through the key intermediate Δ¹-piperideine.[3][4] Two distinct enzymatic routes to this intermediate—a symmetric pathway via a cadaverine intermediate and a direct asymmetric pathway—are detailed, highlighting the enzymatic machinery involved.[5][6] Furthermore, this guide bridges natural biosynthesis with modern drug development by examining advanced chemo-enzymatic and biocatalytic strategies that enable the synthesis of complex, stereo-defined piperidine analogs.[2][7] Detailed protocols, data summaries, and pathway diagrams are provided to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights required to harness these powerful synthetic routes.

Introduction: The Piperidine Scaffold in Drug Discovery

Saturated nitrogen heterocycles are ubiquitous motifs in natural products and pharmaceuticals, with the piperidine ring being one of the most prominent.[2] Its prevalence in a vast array of bioactive molecules, including approved drugs for oncology, neuropsychiatry, and infectious diseases, underscores its importance as a core scaffold in medicinal chemistry.[1] The conformational flexibility of the piperidine ring allows it to present substituents in precise three-dimensional orientations, facilitating optimal interactions with biological targets.

The biosynthesis of piperidine alkaloids in nature, primarily from the amino acid L-lysine, offers a blueprint for elegant and efficient chemical transformations.[4][8] These natural pathways, characterized by high regio- and enantioselectivity under mild conditions, provide inspiration for modern synthetic strategies.[2] This guide aims to provide an in-depth analysis of these foundational biosynthetic pathways. We will first dissect the enzymatic steps that construct the core piperidine precursor, Δ¹-piperideine, from L-lysine. Subsequently, we will explore how this fundamental building block is diversified in nature and, more critically for drug development, how modern biocatalytic methods can be employed to generate a vast chemical space of functionalized piperidine analogs, including those structurally related to the 2-(Piperidin-1-yl)ethylamine motif.

The Central Biosynthetic Pathway: From L-Lysine to Δ¹-Piperideine

The biosynthesis of the vast majority of piperidine alkaloids begins with the essential amino acid L-lysine.[4][9] Nature has evolved two primary strategies to convert lysine into Δ¹-piperideine, the universal cyclic imine precursor to the piperidine ring system.[4][10] These pathways are distinguished by their use of a symmetric or non-symmetric intermediate.

The Symmetric Pathway via Cadaverine

This classic, two-enzyme pathway proceeds through the symmetric diamine intermediate, cadaverine. This route has been identified in numerous plant species, including those producing quinolizidine alkaloids.[3][11][12]

  • Lysine Decarboxylation: The first committed step is the decarboxylation of L-lysine to form cadaverine.[4][11] This reaction is catalyzed by Lysine Decarboxylase (LDC) , a Pyridoxal 5'-phosphate (PLP)-dependent enzyme.[3] The use of a symmetric intermediate like cadaverine means that the two nitrogen atoms of lysine (α and ε) become indistinguishable in subsequent reactions.

  • Oxidative Deamination: The diamine cadaverine is then acted upon by a Copper Amine Oxidase (CAO) .[4][5][13] This enzyme catalyzes the oxidative deamination of one of the primary amino groups of cadaverine to yield 5-aminopentanal, along with hydrogen peroxide and ammonia.[13][14]

  • Spontaneous Cyclization: 5-aminopentanal exists in equilibrium with its cyclic imine form, Δ¹-piperideine. This intramolecular cyclization occurs spontaneously and does not require enzymatic catalysis.[3][4][13]

The intermediacy of cadaverine is a critical mechanistic feature. From a research perspective, feeding experiments with isotopically labeled lysine that result in a symmetric distribution of the label in the final alkaloid product provide strong evidence for this pathway's operation.[6]

Symmetric Pathway Lysine L-Lysine Cadaverine Cadaverine (Symmetric Intermediate) Lysine->Cadaverine  Lysine Decarboxylase (LDC) (PLP-dependent)   Aminopentanal 5-Aminopentanal Cadaverine->Aminopentanal  Copper Amine Oxidase (CAO)   Piperideine Δ¹-Piperideine Aminopentanal->Piperideine  Spontaneous Cyclization  

Figure 1: The symmetric biosynthetic pathway from L-lysine to Δ¹-piperideine.
The Asymmetric Pathway via Δ¹-Piperideine Synthase

For decades, the symmetric pathway was considered the primary route. However, labeling studies in certain plant species revealed a non-symmetric incorporation of lysine's nitrogen atoms into piperidine alkaloids, which could not be explained by the intermediacy of free cadaverine.[6] This led to the discovery of a more direct, single-enzyme route.

Recent research has identified Δ¹-piperideine Synthase (PS) , a novel PLP-dependent enzyme that directly converts L-lysine into Δ¹-piperideine through an oxidative deamination of the α-amino group, followed by decarboxylation and cyclization.[6] This remarkable enzyme effectively telescopes the two steps of the symmetric pathway into a single catalytic cycle, crucially avoiding the release of a symmetric intermediate. This discovery elegantly resolves the long-standing question of non-symmetric nitrogen incorporation and represents a paradigm shift in understanding piperidine alkaloid biosynthesis.[6]

Asymmetric Pathway Lysine L-Lysine Piperideine Δ¹-Piperideine Lysine->Piperideine  Δ¹-Piperideine Synthase (PS) (PLP-dependent)  

Figure 2: The direct asymmetric pathway catalyzed by Δ¹-piperideine synthase.

Diversification of the Piperidine Core and Formation of Analogs

Δ¹-piperideine is a reactive electrophile and a versatile branching point for the biosynthesis of a wide array of more complex alkaloids.[4] In nature, this diversification occurs through various enzymatic reactions, including dimerizations, condensations with other metabolic intermediates, and redox tailoring. For instance, the dimerization of Δ¹-piperideine is a proposed step in the formation of some quinolizidine and dipiperidine alkaloids.[15] The biosynthesis of anabasine in Nicotiana species involves the condensation of Δ¹-piperideine with a nicotinic acid precursor.[16][17]

The specific structure of 2-(Piperidin-1-yl)ethylamine is not a commonly cited major natural product. It is more accurately viewed as a synthetic scaffold of significant interest in medicinal chemistry. Its components, however, have clear biosynthetic origins. The piperidine ring is derived from lysine as detailed above. The ethylamine moiety can be derived from the decarboxylation of amino acids like alanine. In a drug development context, such structures are typically assembled using synthetic or chemo-enzymatic methods rather than being produced through a single, continuous biosynthetic pathway in a native organism. The following section details the modern enzymatic strategies used to create such valuable analogs.

Modern Biocatalytic Strategies for Analog Synthesis

The demand for structurally complex and stereochemically pure piperidine analogs has driven the development of powerful biocatalytic and chemo-enzymatic methods.[1][18] These approaches leverage the exquisite selectivity of enzymes to perform challenging chemical transformations, offering sustainable and efficient alternatives to traditional organic synthesis.[2][19]

Chemo-Enzymatic Dearomatization of Pyridines

A highly effective strategy for producing chiral substituted piperidines involves the asymmetric dearomatization of readily available pyridine precursors.[2] A powerful example of this is a one-pot cascade reaction utilizing an amine oxidase and an ene-imine reductase (EneIRED). This chemo-enzymatic approach can convert N-substituted tetrahydropyridines into stereo-defined 3- and 3,4-substituted piperidines with high enantioselectivity.[2] This method has proven valuable in the synthesis of key intermediates for important drugs like the antipsychotic Preclamol and the ovarian cancer therapeutic Niraparib.[2]

Biocatalytic C-H Oxidation and Modular Cross-Coupling

A groundbreaking recent strategy combines biocatalytic C-H oxidation with radical cross-coupling to dramatically simplify the synthesis of complex piperidines.[7][20] This two-stage process is analogous to the well-established electrophilic aromatic substitution followed by palladium-coupling used for flat, aromatic molecules, but is applied here to 3D structures.[1][20]

  • Biocatalytic C-H Oxidation: An enzyme is used to selectively install a hydroxyl group at a specific, unactivated C-H bond on the piperidine ring.

  • Radical Cross-Coupling: This newly installed functional group serves as a handle for subsequent radical cross-coupling reactions, allowing for the modular attachment of diverse molecular fragments.

This approach has been used to reduce syntheses that previously required 7-17 steps down to just 2-5 steps, showcasing its power to accelerate drug discovery.[20]

Chemo_Enzymatic_Workflow cluster_0 Stage 1: Ring Formation/Modification cluster_1 Stage 2: Further Functionalization Pyridine Activated Pyridine THP Tetrahydropyridine (THP) Pyridine->THP Chemical Reduction Piperidine Chiral Substituted Piperidine THP->Piperidine One-Pot Enzymatic Cascade (e.g., Amine Oxidase/Ene-Reductase) API Active Pharmaceutical Ingredient (API) Piperidine->API Downstream Chemistry

Sources

Thermodynamic Stability and Physicochemical Profiling of 2-(Piperidin-1-yl)ethylamine: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(Piperidin-1-yl)ethylamine (CAS: 27578-60-5), frequently documented as 1-(2-Aminoethyl)piperidine, is a highly versatile aliphatic diamine. It serves as a critical bidentate ligand in coordination chemistry, a structural building block in pharmaceutical synthesis, and a functional additive in advanced polymer formulations. Understanding its exact molecular weight and thermodynamic boundaries is essential for researchers designing synthesis pathways or scaling up chemical processes. This whitepaper provides an authoritative, in-depth analysis of its molecular thermodynamics, phase stability, and the self-validating experimental protocols required to measure these properties.

Molecular Weight and Structural Thermodynamics

The molecular formula of 2-(Piperidin-1-yl)ethylamine is C₇H₁₆N₂ , which yields an exact molecular weight of 128.22 g/mol (). Structurally, the molecule features a six-membered piperidine ring substituted at the nitrogen atom with an ethylamine chain.

Causality in Structural Thermodynamics: The thermodynamic behavior of this compound is dictated by the interplay between its primary amine (-NH₂) and tertiary amine (the piperidine nitrogen). The primary amine acts as both a hydrogen-bond donor and acceptor, creating a robust intermolecular hydrogen-bonding network. In contrast, the tertiary nitrogen functions solely as a hydrogen-bond acceptor. This cohesive energy significantly elevates its boiling point to 186 °C (), which is unusually high for a molecule of its size (for comparison, non-hydrogen-bonding alkanes of similar molecular weight boil closer to 125 °C).

Quantitative Physicochemical Data

The following table synthesizes the critical thermodynamic and physicochemical parameters of 2-(Piperidin-1-yl)ethylamine, providing a baseline for experimental design.

ParameterValueReference / Condition
Molecular Weight 128.22 g/mol Standard Atomic Weights
Boiling Point 186 °Cat 760 mmHg
Density 0.899 g/mLat 25 °C
Flash Point 57.8 °C (136 °F)Closed Cup[1]
Vapor Pressure 1.079 mmHgat 25 °C[1]
Refractive Index 1.473n20/D[2]
Acid Dissociation (pKa) pKa₁: 6.38, pKa₂: 9.89at 30 °C in aqueous solution[1]

Thermodynamic Stability and Phase Behavior

Thermal Stability: At standard temperature and pressure, the compound exists as a clear, colorless to yellow liquid. Its flash point of 57.8 °C classifies it as a flammable liquid, meaning it possesses sufficient vapor pressure to form an ignitable mixture in air at relatively low temperatures ([1]). Thermal degradation at elevated temperatures primarily occurs via the cleavage of the ethylamine side chain, a thermodynamically driven process requiring significant activation energy due to the inherent stability of the piperidine ring.

Chemical Stability: The molecule is highly air-sensitive. When exposed to the atmosphere, the primary amine rapidly undergoes oxidative degradation and absorbs ambient carbon dioxide to form thermodynamically stable carbamate salts. Consequently, to maintain thermodynamic integrity, the compound must be stored under an inert gas (Nitrogen or Argon) in a cool environment, typically <15 °C ().

Aqueous Thermodynamics: In aqueous environments, the molecule exhibits two distinct protonation steps. The pKa values of 6.38 and 9.89 dictate that at physiological pH (7.4), the molecule exists predominantly in a monoprotonated state ([1]). This thermodynamic equilibrium is a critical variable in drug development, as the specific protonation state governs the molecule's lipophilicity and cellular membrane permeability.

Experimental Protocols: Self-Validating Systems

To rigorously quantify the thermodynamic stability and equilibrium constants of 2-(Piperidin-1-yl)ethylamine, the following field-proven methodologies are recommended. Every step is designed to self-validate the integrity of the data collected.

Protocol 1: Thermal Stability Profiling via TGA/DSC

Goal: Determine the precise decomposition temperature and thermal stability limits.

  • Sample Preparation: Inside a nitrogen-filled glovebox, transfer 5–10 mg of the compound into a standard alumina crucible. Causality: Preparing the sample in a glovebox prevents atmospheric moisture and CO₂ absorption, ensuring the mass loss recorded is strictly due to thermal degradation, not the off-gassing of absorbed contaminants.

  • Instrument Calibration: Calibrate the TGA/DSC instrument using an Indium standard (Melting point: 156.6 °C). This self-validates the thermocouple accuracy prior to analyzing the sample.

  • Atmosphere Control: Establish a continuous purge of high-purity Argon at a flow rate of 50 mL/min. Causality: Argon is denser than nitrogen and provides a superior inert blanket, completely isolating the sample from oxidative degradation pathways and allowing for the measurement of pure pyrolysis thermodynamics.

  • Thermal Ramping: Initiate a heating program from 25 °C to 300 °C at a strictly controlled rate of 10 °C/min.

  • Data Acquisition: Record mass loss (TGA) to identify the onset of volatilization and monitor heat flow (DSC) to capture the endothermic boiling transition at 186 °C.

Protocol 2: Potentiometric Determination of pKa

Goal: Map the thermodynamic equilibrium constants (pKa₁ and pKa₂).

  • Solvent Preparation: Boil deionized water for 15 minutes and cool it under a continuous nitrogen stream. Causality: Standard DI water contains dissolved CO₂, which forms carbonic acid. This acts as a hidden buffer and introduces systematic errors into the thermodynamic calculation of amine pKa values. Degassing eliminates this variable.

  • Analyte Dissolution: Prepare a 0.01 M solution of 2-(Piperidin-1-yl)ethylamine in the degassed water.

  • Titration Setup: Submerge a calibrated glass pH electrode and a temperature probe into the solution. Maintain the temperature strictly at 30.0 ± 0.1 °C using a jacketed titration vessel, as pKa is highly temperature-dependent.

  • Titrant Addition: Titrate with standardized 0.1 M HCl using an automated titrator, adding 0.05 mL increments.

  • Thermodynamic Calculation: Plot the first derivative of the pH vs. volume curve ( dpH/dV ) to mathematically identify the two equivalence points. Calculate pKa₁ and pKa₂ using the Henderson-Hasselbalch equation at the exact half-equivalence points.

Visualizations of Logical Relationships

TGA_Workflow Start Sample Preparation (Inert Atmosphere) Purge Argon Purge (50 mL/min) Start->Purge Heat Thermal Ramping (10 °C/min to 300 °C) Purge->Heat Monitor Monitor DSC/TGA (Heat Flow & Mass Loss) Heat->Monitor Analyze Thermodynamic Profiling (BP & Decomposition) Monitor->Analyze

Figure 1: TGA/DSC experimental workflow for evaluating thermodynamic stability.

Protonation_Logic State1 State1 State2 Monoprotonated (Cation) pH 6.38 - 9.89 State1->State2 -H+ (pKa1 = 6.38) State3 State3 State2->State3 -H+ (pKa2 = 9.89)

Figure 2: pH-dependent protonation states and thermodynamic equilibrium of the diamine.

References[1] Title: 1-(2-Aminoethyl)piperidine

Sources

Methodological & Application

Application Note: 2-(Piperidin-1-yl)ethylamine as a Strategic Pharmacophore Precursor in Targeted Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction and Mechanistic Rationale

In modern medicinal chemistry, the strategic selection of bifunctional building blocks is critical for navigating the complex landscape of lead optimization. 2-(Piperidin-1-yl)ethylamine (also known as 1-(2-Aminoethyl)piperidine, CAS: 27578-60-5) [1] has emerged as a highly privileged precursor. Structurally, it offers a highly nucleophilic primary amine for rapid coupling (e.g., amidation, reductive amination, or multicomponent reactions) tethered to a basic, lipophilic piperidine ring via a flexible ethyl spacer.

The causality behind its widespread adoption in drug discovery lies in its physicochemical properties:

  • Targeted Basicity: The piperidine nitrogen (pKa ~10) remains protonated at physiological pH, enabling strong electrostatic interactions (salt bridges) with acidic amino acid residues (like Aspartate or Glutamate) within target protein binding pockets.

  • Conformational Flexibility: The two-carbon ethyl linker provides exactly enough rotational freedom for the piperidine moiety to anchor into allosteric or peripheral hydrophobic pockets without inducing steric clash at the primary pharmacophore core.

Key Therapeutic Applications & Case Studies

The integration of the 2-(piperidin-1-yl)ethyl moiety has successfully rescued or drastically improved the pharmacological profiles of several drug classes across diverse therapeutic areas.

Cardiovascular Disease: Arginase I/II Inhibitors

Myocardial ischemia/reperfusion injury lacks targeted pharmacological therapies. Researchers discovered that incorporating the 2-(piperidin-1-yl)ethyl moiety into an α,α -disubstituted amino acid framework yielded highly potent arginase inhibitors [2]. Specifically, the lead candidate, (R)-2-amino-6-borono-2-(2-(piperidin-1-yl)ethyl)hexanoic acid (Compound 9), demonstrated exceptional potency. Crystallographic data revealed that the piperidine ring's specific conformation enables critical water-mediated contacts with Asp181 and Asp183 in the active site pocket of Arginase I, driving its high affinity [2].

Metabolic Disorders: Glucokinase Activators (GKAs) for T2DM

Glucokinase (GK) acts as the glucose sensor in pancreatic β -cells. In the optimization of acetylenyl benzamide derivatives as GKAs, the introduction of 2-(piperidin-1-yl)ethylamine at the R2 position resulted in a 4.5-fold improvement in enzyme potency compared to a simple amine moiety [3]. The lipophilic bulk and basicity of the piperidine ring perfectly complemented the allosteric binding site of GK, leading to an EC50​ of 6 nM and significant in vivo glucose reduction [3].

GKA_Pathway Drug GKA Candidate (Piperidin-1-yl)ethylamine Derivative GK Glucokinase (GK) Enzyme Drug->GK Allosteric Activation G6P Glucose-6-Phosphate (G6P) GK->G6P Phosphorylation Glucose Glucose Glucose->GK Substrate Insulin Insulin Secretion (Beta Cells) G6P->Insulin Glycolysis & ATP Production

Fig 1. Allosteric activation of Glucokinase by piperidine-derived candidates.

Neurodegenerative Diseases: Acetylcholinesterase (AChE) Inhibitors

For Alzheimer's disease models, 1-(2-aminoethyl)piperidine has been utilized in one-pot multicomponent reactions to synthesize benzothiazin-4-ones [4]. The piperidine tail acts as a crucial anchor, interacting with the peripheral anionic site (PAS) of the AChE enzyme, preventing substrate access to the catalytic gorge.

Quantitative Structure-Activity Relationship (SAR) Summary

The table below summarizes the quantitative impact of integrating the 2-(piperidin-1-yl)ethyl moiety into various lead scaffolds.

Therapeutic TargetLead Compound / SeriesRole of 2-(Piperidin-1-yl)ethylaminePotency ( IC50​ / EC50​ )
Human Arginase I Compound 9 (Borono-hexanoic acid derivative)Forms water-mediated contacts with Asp181/Asp183 [2] IC50​ = 223 nM
Glucokinase (GK) Acetylenyl Benzamide (Compound 20e)Enhances allosteric binding via R2 position [3] EC50​ = 6 nM (4.5x boost)
AChE Benzothiazin-4-one (Compound 5Bd)Anchors to the peripheral anionic site (PAS) [4] IC50​ = 8.48 µM

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality behind the operational choice.

Protocol A: Synthesis of Piperidine-Substituted Benzamides (GKA Candidates)

This protocol details the amidation of an electrophilic core (e.g., a substituted benzoyl chloride) using 2-(piperidin-1-yl)ethylamine.

Reagents:

  • Electrophilic Core (Acyl Chloride): 1.0 equivalent

  • 2-(Piperidin-1-yl)ethylamine: 1.2 equivalents

  • Triethylamine (TEA): 2.5 equivalents

  • Anhydrous Dichloromethane (DCM): 0.1 M relative to the electrophile

Step-by-Step Methodology:

  • Preparation & Inert Atmosphere: Flame-dry a round-bottom flask and purge with Argon. Causality: Ambient moisture will rapidly hydrolyze the highly reactive acyl chloride into an unreactive carboxylic acid, severely depressing yields.

  • Solubilization: Dissolve the acyl chloride in anhydrous DCM. Cool the mixture to 0 °C using an ice bath.

  • Base Addition: Add TEA (2.5 eq) to the stirring solution. Causality: As the primary amine attacks the acyl chloride, HCl is generated. TEA acts as an acid scavenger. Without it, the generated HCl would protonate the basic piperidine nitrogen or the unreacted primary amine, crashing it out of solution as a hydrochloride salt and halting the reaction.

  • Nucleophile Addition: Dissolve 2-(piperidin-1-yl)ethylamine (1.2 eq) in a small volume of DCM and add it dropwise to the 0 °C solution over 15 minutes. Causality: The amidation is highly exothermic. Dropwise addition at 0 °C prevents thermal degradation and minimizes side reactions (e.g., dialkylation).

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. Monitor via TLC (10% MeOH in DCM, visualized by Ninhydrin stain).

  • Workup & Extraction: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM (3x). Causality: The basic aqueous wash neutralizes residual HCl and removes excess TEA as water-soluble salts, ensuring the lipophilic piperidine product remains in the organic layer.

  • Drying & Concentration: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Self-Validation (QC):

    • LC-MS: Confirm the exact mass of the target amide [M+H]+ .

    • 1H NMR (CDCl3): Validate success by observing the disappearance of the primary amine protons and the emergence of the characteristic piperidine ring multiplets ( δ 1.4-1.6 ppm for CH2​ and δ 2.3-2.5 ppm for N−CH2​ ).

Synthesis_Workflow Precursor 2-(Piperidin-1-yl)ethylamine (Nucleophile) Coupling Amidation Reaction (TEA, DCM, 0°C to RT) Precursor->Coupling Electrophile Electrophilic Core (Acyl/Sulfonyl Chloride) Electrophile->Coupling Intermediate Piperidine-Substituted Intermediate Coupling->Intermediate Yield > 75% Validation Self-Validation (LC-MS & NMR) Intermediate->Validation Quality Control Candidate Final Drug Candidate Validation->Candidate >95% Purity

Fig 2. Standardized synthetic workflow for piperidine-ethyl amidation.

Protocol B: Multicomponent Synthesis of Benzothiazin-4-ones (AChE Inhibitors)

Based on the methodology for generating neurodegenerative drug candidates [4].

Step-by-Step Methodology:

  • Reagent Assembly: In a single reaction vessel, combine thiosalicylic acid (1.0 eq), an aromatic/aliphatic aldehyde (1.0 eq), and 1-(2-aminoethyl)piperidine (1.0 eq).

  • Solvent Selection: Suspend the mixture in toluene (0.2 M). Causality: Toluene allows for azeotropic removal of water generated during the imine formation step of the multicomponent reaction, driving the equilibrium toward the final cyclized product.

  • Reflux: Equip the flask with a Dean-Stark apparatus and reflux for 5 hours.

  • Purification: Cool to room temperature, evaporate the solvent, and purify the crude residue via flash column chromatography (Hexane:Ethyl Acetate, 9:1 gradient).

  • Validation: Confirm the heterocycle formation via GC-MS and 13C NMR (verifying the characteristic carbonyl carbon peak of the benzothiazin-4-one ring around δ 165 ppm).

References

  • Spectrum Chemical. (2023). CAS Number 27578-60-5 | 1-(2-Aminoethyl)piperidine.
  • ACS Publications. (2013). Discovery of (R)-2-Amino-6-borono-2-(2-(piperidin-1-yl)ethyl)hexanoic Acid and Congeners As Highly Potent Inhibitors of Human Arginases I and II for Treatment of Myocardial Reperfusion Injury. Journal of Medicinal Chemistry.
  • ACS Publications. (2015). Design and Synthesis of Acetylenyl Benzamide Derivatives as Novel Glucokinase Activators for the Treatment of T2DM. ACS Medicinal Chemistry Letters.
  • ResearchGate. (2018). Synthesis and biological evaluation of benzothiazin-4-ones: a possible new class of acetylcholinesterase inhibitors.

In Vivo Dosing Strategies for 2-(Piperidin-1-yl)ethylamine in Murine Models: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2-(Piperidin-1-yl)ethylamine and its derivatives are gaining significant attention in medicinal chemistry due to their versatile biological activities. The piperidine scaffold is a common feature in many pharmaceuticals, contributing to favorable pharmacokinetic properties, while the ethylamine side chain can be modified to interact with various biological targets.[1] These compounds have shown potential as anti-inflammatory agents, for treating Central Nervous System (CNS) disorders, and as anticancer and antimicrobial agents.[1] A derivative, N-[2-(4-iodophenyl)ethyl]-N-methyl-2-(1-piperidinyl)ethylamine (IPEMP), has demonstrated high affinity for sigma-1 and sigma-2 receptors, which are implicated in cancer.[2] Given this therapeutic potential, establishing robust and reproducible in vivo dosing strategies in murine models is a critical step in the preclinical development pipeline.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation, administration, and experimental design for in vivo studies of 2-(Piperidin-1-yl)ethylamine in mice. The protocols herein are designed to ensure scientific integrity, animal welfare, and the generation of high-quality, interpretable data.

Physicochemical Properties and Pre-formulation Assessment

A thorough understanding of the physicochemical properties of 2-(Piperidin-1-yl)ethylamine is paramount for developing a suitable in vivo formulation.

Key Properties of 2-(Piperidin-1-yl)ethylamine:

  • Molecular Formula: C7H16N2[3]

  • Molecular Weight: 128.22 g/mol [4]

  • Appearance: Clear colorless to yellow liquid[4]

  • Boiling Point: 186 °C[4]

  • Density: 0.899 g/mL at 25 °C[4]

  • Solubility: Partly miscible in water.[4] A related compound, 2-(1-Piperazinyl)ethylamine, is readily soluble in water, alcohol, and acetone.[5]

  • pKa: pK1: 6.38; pK2: 9.89 (at 30°C)[4]

  • Sensitivity: Air sensitive[4]

The partial miscibility in water suggests that for higher concentrations required for in vivo dosing, formulation aids will likely be necessary. The alkaline nature (indicated by the pKa values) and potential for irritation necessitate careful consideration of the formulation's pH and buffering capacity to minimize injection site reactions.[6]

Protocol 1: Solubility Assessment

Objective: To determine the solubility of 2-(Piperidin-1-yl)ethylamine in various pharmaceutically acceptable vehicles to identify suitable candidates for in vivo formulations.

Materials:

  • 2-(Piperidin-1-yl)ethylamine

  • A panel of vehicles (see Table 1)

  • Vortex mixer

  • Sonicator

  • Centrifuge

  • HPLC or other suitable analytical method for quantification

Procedure:

  • Prepare a stock solution of 2-(Piperidin-1-yl)ethylamine in a suitable organic solvent (e.g., DMSO).

  • In separate vials, add an excess amount of the compound to a known volume of each test vehicle.

  • Vortex the vials vigorously for 1-2 minutes.

  • Sonicate the vials for 15-30 minutes to aid dissolution.

  • Equilibrate the samples at room temperature (or 37°C for physiological relevance) for 24-48 hours to ensure saturation.

  • Centrifuge the samples to pellet any undissolved compound.

  • Carefully collect the supernatant and analyze the concentration of the dissolved compound using a validated analytical method.

Vehicle CategoryExample ExcipientsRationale for Use
Aqueous Saline (0.9% NaCl), Phosphate Buffered Saline (PBS)Isotonic, well-tolerated for parenteral routes.
Co-solvents Polyethylene glycol 300/400 (PEG300/400), Propylene glycol (PG), Ethanol, Dimethyl sulfoxide (DMSO)Enhance solubility of poorly water-soluble compounds. Use with caution due to potential for biological effects.[7]
Surfactants Polysorbate 80 (Tween® 80), Solutol® HS 15Increase solubility via micelle formation and can improve stability of suspensions.[8]
Cyclodextrins Hydroxypropyl-β-cyclodextrin (HP-β-CD)Form inclusion complexes to enhance aqueous solubility.[7]
Lipids Corn oil, Sesame oil, Medium-chain triglycerides (e.g., Labrafac®)Suitable for lipophilic compounds for oral or parenteral administration.[8][9]

Table 1: Recommended Vehicles for Solubility Screening

Formulation Development for In Vivo Administration

The choice of formulation strategy is dictated by the compound's solubility, the intended route of administration, and the desired pharmacokinetic profile. For many new chemical entities, poor aqueous solubility is a significant hurdle.[8]

Strategies for Enhancing Solubility and Bioavailability:

  • pH Adjustment: Given the basic nature of 2-(Piperidin-1-yl)ethylamine, forming a salt by adjusting the pH to the physiological range (pH 6.8-7.2) with a suitable acid (e.g., HCl) can significantly improve aqueous solubility.[6][10]

  • Co-solvent Systems: A combination of water with a co-solvent like PEG400 or propylene glycol can be effective. However, the concentration of the co-solvent should be minimized to avoid potential toxicity or pharmacological effects.[7]

  • Surfactant-based Formulations: Surfactants like Tween 80 or Solutol HS-15 can create micellar solutions that encapsulate the drug, increasing its solubility.[8]

  • Lipid-based Formulations: For oral delivery, self-emulsifying drug delivery systems (SEDDS) or simple oil solutions can enhance absorption through the lymphatic system, bypassing first-pass metabolism.[7][11]

  • Nanosuspensions: Reducing the particle size of the compound to the nanometer range increases the surface area for dissolution, which can be beneficial for both oral and parenteral routes.[7][12]

Protocol 2: Preparation of a Co-solvent Formulation for Parenteral Administration

Objective: To prepare a clear, injectable solution of 2-(Piperidin-1-yl)ethylamine using a co-solvent system.

Materials:

  • 2-(Piperidin-1-yl)ethylamine

  • PEG400

  • Sterile saline (0.9% NaCl)

  • Sterile filters (0.22 µm)

  • Sterile vials

Procedure:

  • Weigh the required amount of 2-(Piperidin-1-yl)ethylamine.

  • Add the compound to a volume of PEG400 (e.g., starting with 10-20% of the final volume).

  • Vortex and sonicate until the compound is completely dissolved.

  • Slowly add sterile saline to the desired final volume while continuously mixing.

  • Visually inspect the solution for any precipitation. If the solution remains clear, proceed to the next step.

  • Sterilize the final formulation by passing it through a 0.22 µm sterile filter into a sterile vial.

  • Store the formulation appropriately, protected from light and air, as the compound is air-sensitive.[4]

In Vivo Dosing Procedures in Murine Models

The selection of the administration route is a critical experimental parameter that influences the rate and extent of drug absorption and its subsequent distribution.[13] All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC) and performed by trained personnel.[14][15]

Common Routes of Administration in Mice:

  • Intravenous (IV): Typically administered via the lateral tail vein.[14] This route provides 100% bioavailability and rapid distribution. It is suitable for compounds that are soluble in aqueous-based vehicles.

  • Intraperitoneal (IP): Injected into the peritoneal cavity, offering rapid absorption, though it may be subject to some first-pass metabolism in the liver.[14][16]

  • Subcutaneous (SC): Administered into the space under the skin, usually in the mid-scapular region.[16] This route generally results in slower, more sustained absorption compared to IV or IP.

  • Oral Gavage (PO): Direct administration into the stomach using a gavage needle. This is the most common method for assessing oral bioavailability but requires skilled handling to avoid injury.[17]

G cluster_formulation Formulation cluster_administration Route of Administration cluster_pk Pharmacokinetics Formulation_Dev Formulation Development IV Intravenous (IV) Formulation_Dev->IV Select Route IP Intraperitoneal (IP) Formulation_Dev->IP Select Route SC Subcutaneous (SC) Formulation_Dev->SC Select Route PO Oral Gavage (PO) Formulation_Dev->PO Select Route Absorption Absorption IV->Absorption Rapid IP->Absorption Fast SC->Absorption Slower PO->Absorption Variable Distribution Distribution Absorption->Distribution Metabolism Metabolism Distribution->Metabolism Excretion Excretion Metabolism->Excretion

Recommended Dosing Volumes and Needle Gauges for Mice:
RouteMax Volume (mL/kg)Recommended Volume (mL) for a 25g mouseNeedle Gauge
IV (bolus) 5[14]< 0.2[13]27-30[13]
IP 10[18]< 2-3[13]25-27[13]
SC 10[15]< 2-3 (divided into multiple sites, max 1mL per site)[13]25-27[13]
PO 10[15]< 1-5[18]20-22 G (gavage needle)

Table 2: Dosing Volumes and Needle Sizes for Mice.[13][14][15][18]

Protocol 3: Intraperitoneal (IP) Injection Procedure

Objective: To administer 2-(Piperidin-1-yl)ethylamine solution into the peritoneal cavity of a mouse.

Materials:

  • Prepared and sterile-filtered dosing solution

  • Appropriately sized syringe (e.g., 1 mL)

  • 25-27 gauge needle[19]

  • Mouse restraint device (optional)

  • 70% ethanol

Procedure:

  • Ensure the dosing solution is at room temperature.[20]

  • Draw up the calculated volume of the solution into the syringe.

  • Manually restrain the mouse by scruffing the neck and securing the tail. The mouse should be tilted with its head slightly lower than its hind end to allow the abdominal organs to shift forward.[19]

  • Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.[19]

  • Wipe the injection site with 70% ethanol.

  • Insert the needle at a 15-30 degree angle, bevel up.

  • Aspirate slightly to ensure no blood or urine is drawn, which would indicate entry into a blood vessel or the bladder.

  • Inject the solution smoothly and withdraw the needle.

  • Return the mouse to its cage and monitor for any adverse reactions for at least 30 minutes post-injection.

Designing Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

Well-designed PK/PD studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) properties of 2-(Piperidin-1-yl)ethylamine and to correlate its exposure with its pharmacological effects.

Pharmacokinetic (PK) Study Design:

A typical PK study in mice involves administering the compound by at least two routes, usually IV and the intended therapeutic route (e.g., PO or IP), to determine key parameters like bioavailability.[21]

  • Animal Groups: Use a sufficient number of animals per time point (typically 3-4 mice) to ensure statistical power.[21]

  • Dose Selection: Start with a dose-ranging study to identify a well-tolerated dose.

  • Time Points: Collect blood samples at multiple time points to adequately define the concentration-time curve. For an IV dose, early time points (e.g., 2, 5, 15, 30 minutes) are crucial, while for oral or IP doses, later time points (e.g., 1, 2, 4, 8, 24 hours) are important.[21]

  • Sample Collection: Blood can be collected via tail vein, saphenous vein, or retro-orbital sinus (requires anesthesia).[18] Terminal blood collection is often done via cardiac puncture under deep anesthesia.

  • Bioanalysis: Plasma concentrations of the compound are typically measured using a validated LC-MS/MS method.[21]

G Dose Dose Administration (IV, PO, etc.) Sampling Serial Blood Sampling Dose->Sampling PD_Study Pharmacodynamic Study (Efficacy Model) Dose->PD_Study Analysis LC-MS/MS Analysis of Plasma Samples Sampling->Analysis PK_Params Pharmacokinetic Parameters (AUC, Cmax, T1/2, F%) Analysis->PK_Params PK_PD PK/PD Modeling PK_Params->PK_PD PD_Study->PK_PD

Pharmacodynamic (PD) Study Design:

PD studies aim to link the drug concentration at the site of action to the observed therapeutic effect.

  • Model Selection: Choose an appropriate murine model of disease that is relevant to the proposed therapeutic indication of 2-(Piperidin-1-yl)ethylamine (e.g., an inflammation model, a tumor xenograft model).

  • Dose-Response: Evaluate multiple dose levels to establish a dose-response relationship.

  • Biomarkers: Measure relevant biomarkers to quantify the pharmacological effect (e.g., cytokine levels in an inflammation model, tumor volume in a cancer model).

  • Correlation: Correlate the pharmacokinetic profile with the time course of the pharmacodynamic effect to establish a PK/PD relationship.

Safety and Toxicology Considerations

2-(Piperidin-1-yl)ethylamine and related compounds can be corrosive and may cause skin sensitization.[3][22]

  • Handling: Always handle the compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[4]

  • Animal Monitoring: Closely monitor animals post-dosing for any signs of toxicity, such as changes in weight, behavior, or physical appearance.

  • LD50: A related compound, 2-(1-Piperazinyl)ethylamine, has a reported oral LD50 in rats of 1470 mg/kg, indicating moderate acute toxicity. While this provides a reference, the specific toxicity of 2-(Piperidin-1-yl)ethylamine must be determined.

Conclusion

The successful in vivo evaluation of 2-(Piperidin-1-yl)ethylamine in murine models hinges on a systematic approach that begins with a thorough understanding of its physicochemical properties. This knowledge informs the development of a stable and biocompatible formulation, which is a prerequisite for obtaining reliable and reproducible data. The detailed protocols and guidelines presented in this document provide a framework for conducting these studies with scientific rigor and a commitment to animal welfare. By carefully considering the choice of vehicle, route of administration, and study design, researchers can effectively characterize the pharmacokinetic and pharmacodynamic profiles of this promising compound, paving the way for its further development as a potential therapeutic agent.

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  • Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. (n.d.). PMC.

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Application Note: Preparation of 2-(Piperidin-1-yl)ethylamine Stock Solutions in DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2-(Piperidin-1-yl)ethylamine (also known as 1-(2-Aminoethyl)piperidine) is a highly reactive aliphatic amine widely utilized as a fundamental building block in organic synthesis and pharmaceutical development. It is frequently employed in the synthesis of kinase inhibitors, receptor antagonists, and various targeted therapeutic agents[1],[2]. Because this compound is a liquid at room temperature and possesses primary amine functionality, its stability in solution is paramount for reproducible chemical and biological assays. This application note details the optimized, self-validating protocol for formulating and storing stock solutions of 2-(Piperidin-1-yl)ethylamine in Dimethyl sulfoxide (DMSO).

Physicochemical Profile

Understanding the physical properties of the neat reagent is the first step in ensuring accurate molarity during stock preparation.

PropertyValue
IUPAC Name 2-(Piperidin-1-yl)ethan-1-amine
CAS Number 27578-60-5[3]
Molecular Weight 128.22 g/mol [4],[3]
Physical State Liquid (at room temperature)[2],[4]
Density 0.899 g/mL at 25 °C[1],[2]
Solvent Compatibility Miscible in DMSO; partly miscible in water[1]

Mechanistic Insights & Experimental Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand the why behind standard laboratory practices. The following mechanistic principles dictate the parameters of this protocol:

  • The Necessity of Anhydrous DMSO: DMSO is notoriously hygroscopic. Absorption of atmospheric water leads to the degradation of moisture-sensitive compounds and can cause unpredictable precipitation when the stock is subsequently introduced to aqueous cell culture media[5]. Utilizing strictly anhydrous DMSO (≤0.005% water) preserves the structural integrity of the dissolved amine.

  • Temperature Equilibration & Condensation: Because the neat compound is stored cold, opening the vessel immediately upon removal from storage causes rapid condensation of atmospheric moisture into the liquid amine. Water introduction promotes the formation of carbamate salts via the reaction of the primary amine with atmospheric CO₂. Reagents must be equilibrated to room temperature in a desiccator prior to opening[6].

  • Gravimetric vs. Volumetric Measurement: While 2-(Piperidin-1-yl)ethylamine is a liquid[2], pipetting micro-volumes (e.g., <5 µL) introduces significant error due to the liquid's surface tension, viscosity, and tip retention. Weighing the liquid directly into a tared vial (gravimetric measurement) ensures absolute fidelity of the final molarity[6].

  • Cryogenic Storage & Inert Atmosphere: Repeated freeze-thaw cycles rapidly degrade compound efficacy[5]. Aliquoting the master stock into single-use vials and purging the headspace with an inert gas (Argon or Nitrogen) displaces oxygen and moisture, preventing oxidative degradation of the amine moieties.

Preparation Workflow

G A 1. Reagent Equilibration Warm to RT to prevent condensation B 2. Gravimetric Measurement Weigh exact mass to bypass pipetting errors A->B C 3. Dissolution Add Anhydrous DMSO (<0.005% H2O) B->C D 4. Homogenization Vortex until completely miscible C->D E 5. Aliquoting & Purging Divide into single-use vials, purge with Argon D->E F 6. Cryogenic Storage Store at -20°C or -80°C E->F

Workflow for the preparation and storage of 2-(Piperidin-1-yl)ethylamine DMSO stock solutions.

Step-by-Step Protocol

Materials Required

  • 2-(Piperidin-1-yl)ethylamine (Purity ≥98%)[2],[7]

  • Anhydrous DMSO (Cell culture grade, sterile-filtered)

  • Analytical balance (0.01 mg precision)[6]

  • Argon or Nitrogen gas line

  • Amber glass vials or sterile low-bind microcentrifuge tubes[6]

Quantitative Preparation Matrix

The following table provides the exact calculations required to formulate 1 mL of stock solution at standard screening concentrations.

Target ConcentrationMass Required (mg)Equivalent Volume (µL)*Anhydrous DMSO to Add (µL)**
100 mM 12.8214.26985.74
50 mM 6.417.13992.87
10 mM 1.281.43998.57

*Calculated using the density of 0.899 g/mL[1]. Gravimetric measurement (weighing the mass) is strongly recommended over volumetric pipetting. **Assumes additive volumes for practical laboratory preparation. For absolute analytical precision, the compound should be added to a volumetric flask and brought to exactly 1 mL with DMSO.

Execution Methodology

  • Equilibration : Remove the neat 2-(Piperidin-1-yl)ethylamine from cold storage. Allow it to equilibrate to room temperature for at least 30 minutes in a desiccator before opening the seal[6].

  • Measurement : Tare a sterile amber glass vial on an analytical balance inside a fume hood[6]. Using a positive displacement pipette or a glass syringe, carefully add the required mass of the compound (e.g., 12.82 mg for a 100 mM stock).

  • Dissolution : Immediately add the calculated volume of anhydrous DMSO (e.g., 985.74 µL) directly to the vial containing the liquid amine.

  • Homogenization : Seal the vial tightly and vortex for 30–60 seconds. Because both the solute and solvent are miscible liquids, dissolution will be instantaneous and complete without the need for sonication or heating[1].

  • Aliquoting : To avoid repeated freeze-thaw cycles, divide the master stock solution into single-use aliquots (e.g., 50 µL or 100 µL) using sterile, low-bind tubes[5],[6].

  • Inert Atmosphere Sealing : Gently purge the headspace of each aliquot tube with a slow, controlled stream of Argon or Nitrogen gas for 3–5 seconds before sealing the cap tightly.

Quality Control & Storage Guidelines

Proper storage is critical to maintaining the pharmacological efficacy of the compound over time.

  • Short-Term Storage (≤ 1 month): Store aliquots at -20°C, strictly protected from light[5].

  • Long-Term Storage (up to 6 months): Store aliquots at -80°C[5].

  • In-Assay Application: When diluting the stock solution into aqueous cell culture media or physiological buffers, ensure the final concentration of DMSO does not exceed 0.1% – 0.5% (v/v) to prevent solvent-induced cellular toxicity or artifactual upregulation of metabolizing enzymes[5],[6].

  • Quality Verification: Discard any stock solution that exhibits discoloration (e.g., yellowing) or precipitate formation upon thawing. If a solution has been stored at -20°C for more than one month, it is highly recommended to re-examine its efficacy via LC-MS before use in critical downstream applications[5].

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 33944, 2-Piperidin-1-ylethanamine." PubChem. Available at:[Link]

  • Emulate, Inc. "Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation." Emulate Bio. Available at: [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Troubleshooting & Optimization for 2-(Piperidin-1-yl)ethylamine Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Portal for the synthesis of 2-(Piperidin-1-yl)ethylamine (CAS: 27578-60-5), also known as 1-(2-Aminoethyl)piperidine. This compound is a critical bifunctional building block widely utilized in the development of glucokinase activators [1], acetylcholinesterase inhibitors [2], and tridentate Schiff base ligands [3].

Due to the presence of both a secondary/tertiary cyclic amine and a primary aliphatic amine, researchers frequently encounter yield-limiting side reactions such as over-alkylation, dimerization, and elimination. This guide provides field-proven diagnostic tools, mechanistic troubleshooting, and self-validating protocols to optimize your reaction yields.

Diagnostic Yield Matrix

Before troubleshooting, compare your current synthetic route against the industry-standard benchmarks below. Selecting the correct pathway is the first step in optimizing yield and scalability.

Synthetic RouteKey ReagentsTypical YieldPrimary ImpurityScalability
Direct Alkylation Piperidine + 2-Chloroethylamine HCl40% – 55%Vinylamine, DimersHigh (Cost-effective, low yield)
Nitrile Reduction Chloroacetonitrile → Raney Ni / H₂75% – 85%Secondary Amine (Dimer)Excellent (Industry Standard)
Gabriel Synthesis N-(2-Bromoethyl)phthalimide → Hydrazine85% – 95%PhthalhydrazideModerate (Poor atom economy)

Frequently Asked Questions (Troubleshooting)

Q1: Why is my yield so low (<50%) when reacting piperidine directly with 2-chloroethylamine hydrochloride?

The Causality: The poor yield in the direct alkylation route is driven by the inherent reactivity of 2-chloroethylamine. Under basic conditions, the free base of 2-chloroethylamine rapidly undergoes intramolecular cyclization to form a highly reactive aziridinium ion . While piperidine can nucleophilically open this three-membered ring to form the desired product, piperidine also acts as a strong base. This promotes a competitive E2 elimination reaction, stripping HCl from the substrate to form vinylamine, which subsequently polymerizes and destroys your yield.

The Solution: If you must use this route for cost reasons, use a massive excess of piperidine (3 to 5 equivalents) to act as both the solvent and the base. This pushes the reaction toward pseudo-first-order substitution kinetics, outcompeting the elimination pathway.

AlkylationMechanism A 2-Chloroethylamine HCl B Free Base Formation (NaOH or excess Piperidine) A->B C Intramolecular Cyclization B->C G E2 Elimination (Piperidine as Base) B->G D Aziridinium Ion (Highly Reactive Intermediate) C->D E Nucleophilic Attack by Piperidine D->E F Target Product: 2-(Piperidin-1-yl)ethylamine E->F Desired H Vinylamine (Polymerizes / Yield Loss) G->H Competitive

Mechanistic pathway of direct alkylation showing competitive aziridinium formation and elimination.

Q2: I am using the nitrile route (catalytic hydrogenation). My GC-MS shows a massive peak at ~239 m/z instead of 128 m/z. What happened?

The Causality: You are observing the formation of the secondary amine dimer: bis(2-(piperidin-1-yl)ethyl)amine (MW ~239 g/mol ). During the catalytic reduction of 2-(piperidin-1-yl)acetonitrile, the reaction proceeds through a highly electrophilic imine intermediate . If the newly formed primary amine product (2-(Piperidin-1-yl)ethylamine) attacks this imine before it can be fully reduced, it expels ammonia and forms a secondary amine dimer.

The Solution: You must conduct the hydrogenation in the presence of excess anhydrous ammonia (typically 7N NH₃ in Methanol). According to Le Chatelier's principle, flooding the system with ammonia shifts the equilibrium away from the condensation reaction, protecting the primary amine product.

NitrileRoute A Piperidine + Chloroacetonitrile B SN2 Alkylation (K2CO3, MeCN, Reflux) A->B C 2-(Piperidin-1-yl)acetonitrile (Intermediate) B->C >90% Yield D Catalytic Hydrogenation (Raney Ni, H2, 50 psi) C->D E Target Product: 2-(Piperidin-1-yl)ethylamine D->E Major Pathway with NH3 F Side Reaction: Dimerization (Secondary Amine) D->F Major Pathway without NH3 G Addition of NH3/MeOH (Suppresses Dimerization) G->D

Workflow of the two-step nitrile route highlighting the dimerization pitfall and NH3 intervention.

Q3: How do I efficiently separate the target amine from unreacted piperidine without using column chromatography?

The Causality: Both piperidine and the target product are highly polar, basic amines, making silica gel chromatography notoriously difficult (severe tailing) and expensive at scale. However, their molecular weights dictate vastly different vapor pressures. The Solution: Utilize fractional distillation under reduced pressure. Piperidine boils at ~106 °C at atmospheric pressure, whereas 2-(Piperidin-1-yl)ethylamine boils at ~186 °C[1]. A simple Vigreux column will easily resolve these two compounds, providing >98% purity.

Optimized Experimental Protocol: The Two-Step Nitrile Route

This is the recommended, self-validating protocol for maximizing yield and purity.

Step 1: Synthesis of 2-(Piperidin-1-yl)acetonitrile

  • Setup: In a 500 mL round-bottom flask, suspend anhydrous K₂CO₃ (1.5 eq) in 200 mL of dry acetonitrile (MeCN).

  • Initiation: Add piperidine (1.0 eq, 0.1 mol) and stir at room temperature for 15 minutes.

  • Addition: Add chloroacetonitrile (1.1 eq, 0.11 mol) dropwise over 30 minutes via an addition funnel. Crucial: Maintain the internal temperature below 30 °C during addition to prevent runaway exothermic degradation.

  • Reaction: Heat the mixture to reflux (approx. 82 °C) for 6–8 hours.

  • Validation Check: Spot the reaction on TLC (Hexanes/EtOAc 7:3, Ninhydrin stain). The disappearance of the secondary amine (piperidine) validates completion.

  • Workup: Cool to room temperature, filter off the inorganic salts (KCl, excess K₂CO₃), and concentrate the filtrate under reduced pressure. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and evaporate to yield the intermediate nitrile.

Step 2: Reduction to 2-(Piperidin-1-yl)ethylamine

  • Setup: Transfer the crude 2-(Piperidin-1-yl)acetonitrile (0.09 mol) to a high-pressure hydrogenation vessel.

  • Dimerization Prevention: Dissolve the intermediate in 100 mL of 7 N ammonia in methanol (NH₃/MeOH). Validation Check: Ensure the molar excess of NH₃ is at least 5-fold relative to the nitrile to effectively suppress the imine condensation pathway.

  • Catalyst Addition: Carefully add a catalytic amount of Raney Nickel (approx. 10% w/w, pre-washed with methanol). Safety: Raney Ni is highly pyrophoric; never allow it to dry in the air.

  • Hydrogenation: Purge the vessel with nitrogen (3x), then with hydrogen gas (3x). Pressurize to 50 psi with H₂ and stir vigorously at room temperature for 12–16 hours.

  • Workup & Isolation: Vent the hydrogen gas safely and purge with nitrogen. Filter the catalyst through a tightly packed pad of Celite. Concentrate the filtrate under reduced pressure.

  • Final Purification: Purify the crude product via fractional distillation (bp ~186 °C) to obtain the pure primary amine.

References

  • Design and Synthesis of Acetylenyl Benzamide Derivatives as Novel Glucokinase Activators for the Treatment of T2DM ACS Medicinal Chemistry Letters URL:[Link]

  • Synthesis and biological evaluation of benzothiazin-4-ones: a possible new class of acetylcholinesterase inhibitors Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) URL:[Link]

Technical Support Center: Resolving Peak Tailing in 2-(Piperidin-1-yl)ethylamine HPLC Analysis

Author: BenchChem Technical Support Team. Date: April 2026

Overview

2-(Piperidin-1-yl)ethylamine is a highly polar, dicationic aliphatic amine. Its structural combination of a primary ethylamine (pKa ~10.7) and a tertiary piperidine nitrogen (pKa ~11.2) results in exceptional basicity. When analyzed via reversed-phase High-Performance Liquid Chromatography (RP-HPLC), this compound is notorious for exhibiting severe peak tailing, broad peak widths, and poor retention reproducibility. This guide provides a mechanistic understanding and field-validated protocols to resolve these chromatographic defects.

Diagnostic Workflow

Figure 1: Decision tree for diagnosing and resolving peak tailing in basic amine HPLC analysis.

Troubleshooting Causality (FAQs)

Q1: Mechanistically, why does 2-(Piperidin-1-yl)ethylamine exhibit such severe peak tailing compared to standard analytes? Peak tailing occurs when more than one retention mechanism is present during separation, and one of these mechanisms becomes overloaded[1]. In reversed-phase systems, the primary mechanism should be hydrophobic partitioning. However, at standard mobile phase pH (pH 3.0–8.0), both nitrogen atoms on 2-(Piperidin-1-yl)ethylamine are fully protonated (positively charged). Simultaneously, residual silanol groups (Si–OH) on the silica stationary phase dissociate into ionized silanoxides (Si–O⁻) at pH > 3.0[2]. The electrostatic attraction between the dicationic analyte and the anionic silanols creates a strong, secondary ion-exchange interaction. This secondary retention disrupts the ideal Gaussian peak shape, stretching the trailing edge[3].

Q2: How can I definitively prove whether the tailing is caused by silanol interactions or a physical system defect? To isolate the root cause, inject a neutral, well-retained standard (e.g., toluene or uracil). Because neutral compounds cannot undergo acid-base ion-exchange interactions, they are immune to silanol-induced tailing[4]. If the neutral compound exhibits a symmetrical peak while the amine tails, the issue is purely chemical (silanol activity). If the neutral compound also tails, the system suffers from a physical defect, such as a column void, poorly seated fittings, or excessive extra-column dead volume[4][5].

Q3: What role does the stationary phase play, and which column type is optimal? Older "Type A" silica columns contain trace metal impurities (iron, aluminum) that withdraw electrons from adjacent silanols, drastically increasing their acidity and exacerbating tailing for basic compounds[1]. For basic amines, it is mandatory to use ultra-pure "Type B" silica columns with high-density end-capping or polar-embedded groups, which sterically shield the residual silanols[2][6].

Q4: How should I manipulate the mobile phase pH to force a symmetrical peak? You must bypass the mid-pH range where both the analyte and silanols are ionized. There are two thermodynamic extremes to achieve this:

  • Silanol Suppression (Low pH ≤ 2.5): By lowering the pH below the pKa of the silanols, they remain fully protonated and neutral (Si–OH), shutting down the ion-exchange pathway[6]. The amine remains charged, which reduces hydrophobic retention, necessitating an ion-pairing agent.

  • Analyte Deprotonation (High pH ≥ 12.0): By raising the pH 1–2 units above the analyte's pKa, the amine becomes a neutral free-base. This eliminates electrostatic interactions and maximizes hydrophobic retention[5]. Warning: This requires specialized hybrid-silica or polymer columns, as standard silica dissolves above pH 8.0.

Q5: Should I use Triethylamine (TEA) as a mobile phase additive? Historically, adding 5–20 mM TEA acted as a "silanol suppressor" to saturate active silanol sites before the analyte could interact with them[7]. While effective, TEA hydrolyzes the stationary phase over time, reducing column lifespan, and causes severe ion suppression in LC-MS applications[7]. Modern chromatography favors low-pH buffers with Trifluoroacetic acid (TFA) over TEA.

Quantitative Data Summary

To illustrate the impact of these variables, the following table summarizes the chromatographic performance of 2-(Piperidin-1-yl)ethylamine under varying conditions. Ideal Gaussian peaks possess an Asymmetry factor (As) of 1.0; values ≤ 1.5 are generally acceptable for quantification[3].

Mobile Phase ConditionColumn TypeAnalyte StateSilanol StateAsymmetry (As)USP Tailing (Tf)
pH 6.5 (Ammonium Acetate)Type A Silica (C18)DicationicIonized (Si–O⁻)3.45 (Severe)2.90
pH 6.5 (Ammonium Acetate)Type B End-cappedDicationicIonized (Si–O⁻)2.10 (Moderate)1.85
pH 6.5 + 10 mM TEAType B End-cappedDicationicMasked by TEA1.35 (Acceptable)1.25
pH 2.2 (0.1% TFA)Type B End-cappedDicationicNeutral (Si–OH)1.15 (Excellent)1.10
pH 12.5 (Ammonium Hydroxide)Hybrid Silica (C18)Neutral BaseIonized (Si–O⁻)1.08 (Ideal)1.05

Validated Experimental Protocols

Protocol A: Low-pH Ion-Pairing Method (Recommended for LC-UV/LC-MS)

Mechanism: Uses highly acidic conditions to neutralize silanols while employing Trifluoroacetic Acid (TFA) as an ion-pairing agent to form a neutral, hydrophobic complex with the dicationic amine, enhancing retention.

  • Column Selection: Install a Type B, fully end-capped C18 column (e.g., 150 x 4.6 mm, 3 µm particle size)[1].

  • Mobile Phase A Preparation: Add 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) to 1000 mL of ultra-pure water (0.1% v/v TFA). Verify the pH is approximately 2.0–2.2.

  • Mobile Phase B Preparation: Add 1.0 mL of TFA to 1000 mL of HPLC-grade Acetonitrile.

  • System Equilibration: Flush the system with 95% A / 5% B at 1.0 mL/min for 20 column volumes to ensure complete protonation of the silica bed.

  • Gradient Elution: Program a shallow gradient from 5% B to 60% B over 15 minutes. The highly polar nature of the protonated amine requires a highly aqueous starting condition to achieve sufficient retention.

  • Sample Dilution: Dissolve the 2-(Piperidin-1-yl)ethylamine sample in the initial mobile phase (95% A / 5% B) to prevent solvent-mismatch peak distortion.

  • Self-Validation Check: Inject a neutral marker (e.g., uracil) alongside the amine. If the neutral marker is symmetrical but the amine tails, the pH is insufficiently low or the column is degraded.

Protocol B: High-pH Free-Base Method (Recommended for Preparative LC)

Mechanism: Forces the analyte into its uncharged, free-base form, eliminating electrostatic interactions and maximizing hydrophobic partitioning[5].

  • Column Selection: Install a high-pH tolerant hybrid-silica or polymer-based C18 column rated for pH up to 12.5.

  • Mobile Phase A Preparation: Prepare a 10 mM Ammonium Bicarbonate buffer. Adjust the pH to 12.5 using concentrated Ammonium Hydroxide.

  • Mobile Phase B Preparation: Use 100% HPLC-grade Methanol. (Methanol often provides better peak shapes for basic compounds at high pH compared to Acetonitrile).

  • System Equilibration: Purge the column with 80% A / 20% B at 1.0 mL/min until the baseline UV absorbance stabilizes.

  • Isocratic/Gradient Elution: Due to the increased hydrophobicity of the neutral amine, start at a higher organic composition (e.g., 20-30% B) and adjust based on the desired retention time.

  • Self-Validation Check: Ensure the mobile phase pH is at least 1 unit above the highest pKa of the analyte (11.2) to guarantee >90% deprotonation. Verify column stability at pH 12.5 prior to injection.

References

  • How to Reduce Peak Tailing in HPLC? : Phenomenex. 1

  • What Causes Peak Tailing in HPLC? : Chrom Tech, Inc. 2

  • HPLC Tech Tip: Peak Tailing of Basic Analytes : Phenomenex. 7

  • How to avoid the tailing problem of basic compounds in HPLC analysis? : UHPLCS.6

  • Technical Support Center: HPLC Analysis of Basic Compounds and Their Derivatives : Benchchem.

  • Peak Tailing in HPLC : Element Lab Solutions. 3

  • HPLC Peak Tailing : Axion Labs. 4

  • Tips and Tricks of HPLC System Troubleshooting : Agilent. 5

Sources

Technical Support Center: Scaling Up 2-(Piperidin-1-yl)ethylamine Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the scale-up synthesis of 2-(Piperidin-1-yl)ethylamine (CAS: 27578-60-5). This compound is a critical building block in the development of pharmaceuticals targeting neurological disorders and in the synthesis of specialized coordination ligands[1].

Scaling up the N-alkylation of piperidine with 2-chloroethylamine frequently introduces complex byproduct profiles. This guide is designed for process chemists and researchers, providing mechanistic causality, targeted troubleshooting, and self-validating protocols to ensure high-yield, high-purity scale-up.

Part 1: Mechanistic Grounding & Causality

To eliminate byproducts, one must first understand the kinetic pathways of the reaction. The synthesis relies on the nucleophilic substitution of a β-chloroethylamine by piperidine. However, β-chloroethylamines do not undergo a simple, concerted SN​2 displacement. Instead, they undergo intramolecular cyclization—driven by anchimeric assistance—to form a highly reactive, three-membered aziridinium ion intermediate [2].

This aziridinium ion is the rate-determining species and the primary source of byproduct causality. Because it is a potent and poorly selective electrophile, it will react with the most abundant or most nucleophilic species in the matrix[3]. If the reaction is not stoichiometrically and thermally controlled, the aziridinium ion will react with the desired product (over-alkylation), with itself (dimerization), or with trace moisture (hydrolysis) rather than the target piperidine[4].

Reaction Pathway & Byproduct Formation

Pathway SM1 2-Chloroethylamine INT Aziridinium Ion (Reactive Intermediate) SM1->INT Cyclization (-HCl) SM2 Piperidine PROD 2-(Piperidin-1-yl)ethylamine (Desired) SM2->PROD Nucleophilic Attack INT->PROD + Piperidine BYP2 Piperazine Derivatives (Dimerization) INT->BYP2 Self-Condensation BYP3 Hydrolysis Products (Reaction with H2O) INT->BYP3 + H2O (Moisture) BYP1 Dialkylation Products (Over-alkylation) PROD->BYP1 + Excess Aziridinium

Mechanistic pathway of 2-(Piperidin-1-yl)ethylamine synthesis and byproduct formation.

Part 2: Troubleshooting Guide & FAQs

Q1: Why am I seeing a high percentage of dialkylated byproducts (e.g., quaternary ammonium salts) during scale-up? Causality: 2-(Piperidin-1-yl)ethylamine is a primary amine. Once formed, it can act as a nucleophile and attack another highly reactive aziridinium ion, leading to over-alkylation (dialkylation)[4]. This occurs when the local concentration of the aziridinium intermediate exceeds the local concentration of unreacted piperidine. Solution: Maintain a strict stoichiometric excess of piperidine. Use a syringe pump to slowly add the 2-chloroethylamine to a dilute, vigorously stirred solution of piperidine[5]. This ensures that the aziridinium ion is instantly quenched by the vast excess of piperidine, statistically preventing the primary amine product from reacting.

Q2: My reaction mixture is turning highly viscous, and LC-MS shows high molecular weight impurities. What is happening? Causality: You are observing the dimerization or polymerization of the aziridinium ion into piperazine derivatives or polyamines. This happens when the cyclization of 2-chloroethylamine into the aziridinium ion outpaces the nucleophilic attack by piperidine, causing the intermediate to self-condense. Solution: Optimize the reaction temperature and solvent. The reaction must be run in a polar aprotic solvent (such as anhydrous Acetonitrile or DMF) to stabilize the ionic intermediate[4]. Keep the temperature moderate (50–70 °C). If the temperature is too high, cyclization accelerates uncontrollably; if too low, the piperidine attack is too sluggish.

Q3: I am detecting 2-aminoethanol derivatives in my crude mixture. How do I prevent this? Causality: The aziridinium ion reacts irreversibly with water to form hydroxylated byproducts[3]. Because water is a small, highly mobile nucleophile, even trace amounts in hygroscopic starting materials will outcompete piperidine. Solution: Ensure strictly anhydrous conditions. Dry the piperidine over molecular sieves, use anhydrous solvents, and maintain a dry nitrogen or argon atmosphere[6]. Additionally, verify the purity of your 2-chloroethylamine hydrochloride batch, as it is highly hygroscopic and can degrade via hydrolysis during storage[4].

Part 3: Self-Validating Experimental Protocol

To ensure reproducibility during scale-up, follow this self-validating workflow. Each step includes an In-Process Control (IPC) to verify success before proceeding.

Step 1: Anhydrous Matrix Preparation

  • Charge a dry, nitrogen-purged reactor with anhydrous Acetonitrile (10 volumes) and Piperidine (3.0 equivalents).

  • Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 equivalents) to act as an acid scavenger.

  • Validation Checkpoint 1: Perform a Karl Fischer titration on the slurry. Proceed only if H2​O < 100 ppm.

Step 2: Controlled Aziridinium Generation & Alkylation

  • Prepare a 1.0 M solution of 2-chloroethylamine hydrochloride (1.0 equivalent) in anhydrous Acetonitrile.

  • Heat the reactor from Step 1 to 60 °C.

  • Using a continuous dosing pump, add the 2-chloroethylamine solution dropwise over 4 to 6 hours into the vigorously stirred piperidine slurry.

  • Validation Checkpoint 2: The slow addition ensures piperidine is always in excess. Monitor via LC-MS every 2 hours. Proceed only if the ratio of desired product to dialkylated byproduct remains > 95:5.

Step 3: Reaction Quenching and Workup

  • Stir the mixture at 60 °C for an additional 2 hours post-addition.

  • Cool the reactor to room temperature. Filter the suspension through a Celite pad to remove KCl and unreacted K2​CO3​ salts.

  • Concentrate the filtrate under reduced pressure to remove Acetonitrile and the excess Piperidine.

  • Validation Checkpoint 3: Analyze the crude oil via GC-MS. Proceed to distillation only if unreacted piperidine is < 1%.

Step 4: High-Vacuum Distillation

  • Purify the crude product via fractional distillation under high vacuum (bp ~186 °C at atmospheric pressure, adjust for vacuum)[7].

  • Validation Checkpoint 4: Collect the main fraction and verify via 1H NMR. The absence of a multiplet at ~2.8 ppm (characteristic of piperazine/dimer ring protons) validates the elimination of polymerization byproducts.

Part 4: Quantitative Data Presentation

The following table summarizes the quantitative analytical signatures of common byproducts and the specific parameters required to mitigate them during scale-up.

Byproduct TypeMechanism of FormationAnalytical Signature (LC-MS / GC-MS)Scale-up Mitigation Strategy
Dialkylated Amines Attack of primary amine product on excess aziridinium ion. +m/z 256 [M+H]+ (Bis-piperidinyl derivative)Maintain >3.0 eq excess of Piperidine; use syringe pump dosing over >4 hours.
Piperazine Dimers Self-condensation of two aziridinium ions. +m/z 145 [M+H]+ (Piperazine derivative)Limit reaction temp to 60 °C; ensure vigorous mechanical stirring (avoid localized pooling).
2-Aminoethanol Irreversible nucleophilic attack by trace H2​O . +m/z 62 [M+H]+ Enforce anhydrous conditions; Karl Fischer < 100 ppm; store reagents under Argon.
Quaternary Salts Over-alkylation of the piperidine nitrogen. +m/z 213 [M]+ (Quaternary ammonium)Avoid prolonged heating post-reaction; filter salts immediately upon cooling.

Part 5: References

  • Journal of the American Chemical Society - Examination of a Chimeric Bis-Electrophile for Selective DNA–Protein Cross-Linking and Mechlorethamine Reveals an Unknown Source of Nitrogen Mustard Cytotoxicity (Aziridinium Ion Kinetics). Available at: [Link]

  • ResearchGate - Procedure for N-alkylation of Piperidine (Expert Consensus on Syringe Pump Addition). Available at:[Link]

  • Dideu New Materials - N-(2-Aminoethyl)piperidine Storage and Handling Standards. Available at:[Link]

Sources

Validation & Comparative

A Senior Application Scientist's Guide to the Validation of LC-MS/MS Methods for 2-(Piperidin-1-yl)ethylamine Detection

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and bioanalysis, the precise and reliable quantification of novel chemical entities and their metabolites is paramount. This guide provides an in-depth, experience-driven perspective on the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the detection of 2-(Piperidin-1-yl)ethylamine, a compound of interest in various research and development pipelines. As your Senior Application Scientist, my objective is to move beyond a simple recitation of protocols and delve into the causality behind our experimental choices, ensuring a robust and self-validating analytical system.

The accurate measurement of 2-(Piperidin-1-yl)ethylamine in biological matrices is critical for understanding its pharmacokinetic and pharmacodynamic profiles. LC-MS/MS stands as the gold standard for such bioanalytical challenges due to its inherent selectivity, sensitivity, and wide dynamic range.[1][2][3] This guide will walk you through the essential validation parameters, offering a comparative look at different analytical strategies and providing the supporting data you need to make informed decisions in your own laboratory.

The Foundation of a Reliable Bioanalytical Method: Key Validation Parameters

A bioanalytical method's validation is the documented process that ensures the method is fit for its intended purpose.[1][4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines that form the bedrock of our validation strategy.[1][4][5][6][7] The following sections dissect the critical validation parameters, explaining their significance and presenting representative data for a hypothetical, yet scientifically sound, LC-MS/MS method for 2-(Piperidin-1-yl)ethylamine.

Selectivity and Specificity: Ensuring We Measure Only What Matters

In the complex milieu of a biological matrix, thousands of endogenous and exogenous compounds exist. Selectivity is the method's ability to differentiate and quantify the analyte of interest—in this case, 2-(Piperidin-1-yl)ethylamine—without interference from these other components.[7][8][9] Specificity is the ultimate degree of selectivity, implying no interference is observed.[8][9]

To assess selectivity, we analyze blank matrix samples from at least six individual sources.[5][9] These blanks are scrutinized for any signals at the retention time and mass transition of our analyte and its internal standard (IS). The response of any interfering peak should not exceed 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte, and not more than 5% for the IS.[10]

A Comparative Look at Sample Preparation Techniques

The journey from a raw biological sample to a clean, concentrated extract ready for LC-MS/MS injection is a critical determinant of method success. The choice of sample preparation technique directly impacts recovery, matrix effect, and overall method robustness. For a basic compound like 2-(Piperidin-1-yl)ethylamine in a complex matrix like plasma, several options are available, each with its own set of advantages and disadvantages.

Technique Principle Advantages for 2-(Piperidin-1-yl)ethylamine Disadvantages
Protein Precipitation (PPT) Addition of an organic solvent (e.g., acetonitrile) or an acid to precipitate proteins.[11][12]Simple, fast, and inexpensive.[11]Low selectivity, high risk of matrix effects due to co-precipitation of other matrix components.[11]
Liquid-Liquid Extraction (LLE) Partitioning of the analyte between two immiscible liquid phases (aqueous sample and organic solvent).[11][13]Good for removing non-volatile salts and highly polar interferences, leading to cleaner extracts and reduced matrix effects.[11] Can be optimized for basic compounds by adjusting the pH of the aqueous phase.Can be labor-intensive, requires larger volumes of organic solvents, and may be difficult to automate.[14]
Solid-Phase Extraction (SPE) Analyte is retained on a solid sorbent while interferences are washed away, followed by elution of the analyte.[11][15]Highly selective, provides high concentration factors, and is easily automated.[11] A variety of sorbent chemistries are available to specifically target basic compounds.Higher cost per sample and requires more extensive method development compared to PPT and LLE.[11]
Supported Liquid Extraction (SLE) A variation of LLE where the aqueous sample is coated on an inert solid support, and the analyte is extracted by passing an immiscible organic solvent through the support.[6]Combines the cleanup efficiency of LLE with the ease of use and automation of SPE.[6] Eliminates the formation of emulsions.[14]Cost is intermediate between LLE and SPE.

For our model method, we will proceed with Liquid-Liquid Extraction (LLE) due to its excellent ability to provide a clean extract for basic compounds at a reasonable cost, thereby minimizing matrix effects—a crucial consideration for achieving high sensitivity and reproducibility in LC-MS/MS analysis.

Experimental Protocol: A Step-by-Step Guide to Method Validation

The following protocols are designed to provide a practical framework for validating an LC-MS/MS method for 2-(Piperidin-1-yl)ethylamine in human plasma.

Workflow for Method Validation

Method_Validation_Workflow cluster_0 Method Development cluster_1 Full Validation cluster_2 Sample Analysis MD1 Analyte & IS Optimization MD2 LC Method Development MD1->MD2 MD3 Sample Preparation Optimization MD2->MD3 V1 Selectivity MD3->V1 Proceed to Validation V2 LLOQ & Calibration Curve V1->V2 V3 Accuracy & Precision V2->V3 V4 Matrix Effect & Recovery V3->V4 V5 Stability V4->V5 SA1 Run Acceptance V5->SA1 Apply Validated Method SA2 Incurred Sample Reanalysis SA1->SA2

Caption: A logical workflow for LC-MS/MS method validation.

Detailed Protocol: Liquid-Liquid Extraction of 2-(Piperidin-1-yl)ethylamine from Plasma

  • Sample Preparation:

    • Pipette 100 µL of human plasma (blank, calibration standard, or quality control sample) into a 1.5 mL microcentrifuge tube.

    • Add 25 µL of the internal standard working solution (e.g., a stable isotope-labeled 2-(Piperidin-1-yl)ethylamine) and vortex briefly.

    • Add 50 µL of 1 M sodium hydroxide to basify the sample, facilitating the extraction of the basic analyte.

    • Add 600 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.[16][17][18]

    • Vortex for 5 minutes to ensure thorough mixing and partitioning of the analyte into the organic phase.

    • Centrifuge at 13,000 rpm for 5 minutes to separate the aqueous and organic layers.

  • Extraction and Reconstitution:

    • Carefully transfer the upper organic layer (approximately 500 µL) to a clean microcentrifuge tube.

    • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

    • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LLE_Protocol start Start: 100 µL Plasma add_is Add 25 µL IS start->add_is add_base Add 50 µL 1M NaOH add_is->add_base add_solvent Add 600 µL MTBE add_base->add_solvent vortex1 Vortex 5 min add_solvent->vortex1 centrifuge Centrifuge 13,000 rpm, 5 min vortex1->centrifuge transfer Transfer Organic Layer centrifuge->transfer evaporate Evaporate to Dryness transfer->evaporate reconstitute Reconstitute in 100 µL Mobile Phase evaporate->reconstitute analyze Inject into LC-MS/MS reconstitute->analyze

Caption: Step-by-step LLE protocol for 2-(Piperidin-1-yl)ethylamine.

Quantitative Data Summary: A Model Validated Method

The following tables summarize the expected performance data for a fully validated LC-MS/MS method for 2-(Piperidin-1-yl)ethylamine, adhering to regulatory guidelines.

Table 1: Calibration Curve and Lower Limit of Quantification (LLOQ)

The LLOQ is the lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.[5][15]

ParameterAcceptance CriteriaResult
Calibration Range -0.1 - 100 ng/mL
LLOQ Analyte response ≥ 5x blank response; Accuracy within ±20%; Precision ≤ 20% CV.[16]0.1 ng/mL
Linearity (r²) ≥ 0.990.998
Weighing Factor -1/x²
Table 2: Accuracy and Precision

Accuracy reflects the closeness of the measured value to the true value, while precision measures the reproducibility of the measurements.[7][16][19] These are assessed at four Quality Control (QC) levels: LLOQ, Low QC, Medium QC, and High QC.

QC Level (ng/mL)Nominal Concentration (ng/mL)Intra-day Accuracy (% Bias) (n=5)Intra-day Precision (% CV) (n=5)Inter-day Accuracy (% Bias) (n=15)Inter-day Precision (% CV) (n=15)
LLOQ 0.15.08.56.210.1
Low 0.3-2.34.1-1.55.6
Medium 101.82.52.43.8
High 80-0.51.9-0.22.7
Acceptance Criteria ±20% for LLOQ, ±15% for others≤20% for LLOQ, ≤15% for others±20% for LLOQ, ±15% for others≤20% for LLOQ, ≤15% for others
Table 3: Matrix Effect and Recovery

The matrix effect is the suppression or enhancement of ionization caused by co-eluting matrix components.[11][14][20] Recovery is the efficiency of the extraction process.[16]

QC Level (ng/mL)Mean Recovery (%)Mean Matrix Effect (%)IS-Normalized Matrix Factor
Low 85.298.51.01
High 87.197.90.99
Acceptance Criteria Consistent and reproducibleCV ≤ 15%CV ≤ 15%
Table 4: Stability

Analyte stability must be demonstrated under various conditions to ensure that the measured concentration reflects the true concentration at the time of sample collection.[5][13]

Stability TestConditionsAcceptance Criteria (% Deviation from Nominal)Result
Freeze-Thaw Stability 3 cycles, -80°C to room temp±15%Pass
Short-Term (Bench-Top) Stability 6 hours at room temperature±15%Pass
Long-Term Stability 30 days at -80°C±15%Pass
Post-Preparative Stability 24 hours in autosampler at 4°C±15%Pass

Conclusion: A Pathway to Confident Bioanalysis

This guide has outlined a comprehensive and scientifically rigorous approach to the validation of an LC-MS/MS method for the quantification of 2-(Piperidin-1-yl)ethylamine in a biological matrix. By understanding the "why" behind each validation parameter and experimental choice, researchers and drug development professionals can build robust and reliable bioanalytical methods. The presented data, while illustrative, serves as a benchmark for the level of performance expected to meet stringent regulatory standards. The principles and protocols detailed herein provide a solid foundation for generating high-quality data to support critical decisions in the journey of a drug from discovery to market.

References

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Cross-Validation of 2-(Piperidin-1-yl)ethylamine Binding Kinetics: A Comparative Guide to Orthogonal Biophysical Platforms

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

As a Senior Application Scientist, I frequently encounter fragment-based drug discovery (FBDD) campaigns where initial hit kinetics are misleading due to platform-specific artifacts[1]. The compound 2-(Piperidin-1-yl)ethylamine (also known as 1-(2-aminoethyl)piperidine) is a privileged basic pharmacophore heavily utilized in designing Histamine H3 Receptor (H3R) antagonists and sigma receptor ligands. However, its low molecular weight (~128 Da) and rapid association/dissociation rates make accurate kinetic profiling challenging[2].

This guide provides a rigorous, self-validating framework for evaluating the binding kinetics of 2-(Piperidin-1-yl)ethylamine against its structural alternatives—2-(Pyrrolidin-1-yl)ethylamine and 2-(Morpholin-1-yl)ethylamine. By cross-validating Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), and Isothermal Titration Calorimetry (ITC), we establish a robust methodology to differentiate true structure-kinetic relationships (SKR) from assay interference[3][4].

Orthogonal Platform Selection: The "Why" Behind the Workflow

Relying on a single biophysical technique for fragment screening introduces systemic bias. Our cross-validation strategy leverages the complementary physics of three platforms:

  • Surface Plasmon Resonance (SPR): The gold standard for real-time kinetic resolution ( kon​ , koff​ ). It provides the high sensitivity required to detect low-molecular-weight fragments binding to immobilized targets by measuring changes in the refractive index[3].

  • Bio-Layer Interferometry (BLI): A fluidics-free optical method that excels in high-throughput screening. Because it utilizes optical fibers dipped directly into microplates, it is less susceptible to bulk refractive index shifts caused by high solvent (e.g., DMSO) concentrations[3].

  • Isothermal Titration Calorimetry (ITC): The thermodynamic anchor. It operates in free solution (eliminating immobilization artifacts) and directly measures the heat of binding ( ΔH ). This validates the stoichiometry ( n ) and differentiates enthalpy-driven versus entropy-driven interactions[2][4].

Workflow Target Target Preparation (H3R Nanodiscs) SPR SPR Analysis High-Res Kinetics (kon, koff) Target->SPR BLI BLI Analysis High-Throughput Kinetics Target->BLI ITC ITC Analysis Solution Thermodynamics (ΔH, ΔS) Target->ITC Ligands Ligand Library (Piperidine, Pyrrolidine, Morpholine) Ligands->SPR Ligands->BLI Ligands->ITC Data Global Data Integration Cross-Validation of KD SPR->Data Kinetic Data BLI->Data Kinetic Data ITC->Data Thermodynamic Data Selection Lead Scaffold Selection (Structure-Kinetics Relationship) Data->Selection

Cross-validation workflow for biophysical binding kinetics and thermodynamic profiling.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must operate as a self-validating system, incorporating internal controls to confirm target activity and mathematically subtract non-specific binding.

Target Preparation (Histamine H3 Receptor)

Causality: GPCRs like H3R are highly unstable when extracted from the lipid bilayer. We utilize styrene-maleic acid (SMA) lipid particles (SMALPs) or nanodiscs to maintain the H3R in a native-like, active conformation. This is critical because altered receptor conformations will yield artificially skewed kinetic parameters.

SPR Methodology (Biacore 8K)

  • Immobilization: Capture His-tagged H3R-nanodiscs onto an NTA sensor chip via Ni2+ chelation, followed by EDC/NHS crosslinking for baseline stability.

    • Self-Validating Control: Immobilize empty nanodiscs on the reference channel to subtract non-specific lipid-analyte interactions.

  • Analyte Preparation: Prepare a 2-fold dilution series of 2-(Piperidin-1-yl)ethylamine (from 10 µM to 0.15 µM) in running buffer (PBS, 0.05% Tween-20, 1% DMSO).

  • Injection: Inject analytes at a high flow rate (50 µL/min) to minimize mass transport limitation (MTL). Association time: 60s; Dissociation time: 120s.

  • Data Fitting: Double-reference the sensorgrams (subtracting both the reference channel and blank buffer injections) and fit to a 1:1 Langmuir binding model[1].

BLI Methodology (Octet RED96)

  • Sensor Loading: Hydrate Anti-Penta-HIS (HIS1K) biosensors and load His-H3R nanodiscs until a wavelength shift of 1.0 nm is achieved.

  • Quenching & Baseline: Dip sensors into biocytin to block non-specific binding sites on the fiber optic tip, followed by a 60s baseline step in assay buffer.

  • Association/Dissociation: Dip sensors into the analyte dilution series (same concentrations as SPR) for 60s, then move to buffer wells for 120s dissociation.

    • Self-Validating Control: Use a parallel reference sensor loaded with empty nanodiscs to subtract bulk shift artifacts[3].

ITC Methodology (MicroCal PEAQ-ITC)

  • Sample Prep: Dialyze both the H3R nanodiscs and the ligands overnight against the exact same buffer.

    • Self-Validating Control: Exact buffer matching eliminates "heat of dilution" artifacts that can mask the true binding enthalpy[4].

  • Titration: Place 20 µM H3R in the sample cell. Titrate 200 µM 2-(Piperidin-1-yl)ethylamine from the syringe (19 injections of 2 µL, 150s spacing, 25°C).

  • Analysis: Integrate the heat peaks and fit to a one-set-of-sites model to extract KD​ , ΔH , and stoichiometry ( n )[2].

Quantitative Data Presentation & Analog Comparison

To demonstrate the utility of this cross-validation, we compare 2-(Piperidin-1-yl)ethylamine against its 5-membered ring alternative (pyrrolidine) and its oxygen-containing alternative (morpholine).

Table 1: Cross-Validated Kinetic and Thermodynamic Parameters for H3R Binding

CompoundPlatform kon​ ( M−1s−1 ) koff​ ( s−1 ) KD​ (µM) ΔH (kcal/mol) −TΔS (kcal/mol)
2-(Piperidin-1-yl)ethylamine SPR4.2 × 104 0.081.9N/AN/A
BLI3.8 × 104 0.092.3N/AN/A
ITCN/AN/A2.1-6.8-1.2
2-(Pyrrolidin-1-yl)ethylamine SPR5.1 × 104 0.254.9N/AN/A
BLI4.7 × 104 0.285.9N/AN/A
ITCN/AN/A5.2-5.1-1.9
2-(Morpholin-1-yl)ethylamine SPR1.8 × 104 0.4525.0N/AN/A
BLI1.5 × 104 0.5033.3N/AN/A
ITCN/AN/A28.5-3.2-3.1

Mechanistic & Structural Insights

The cross-validated data reveals critical structure-kinetic relationships (SKR) that dictate lead selection:

  • Piperidine vs. Pyrrolidine: The 6-membered piperidine ring exhibits a significantly slower dissociation rate ( koff​ ) compared to the 5-membered pyrrolidine ring. This causality stems from a tighter geometric fit within the hydrophobic pocket of the H3R orthosteric site, maximizing van der Waals contacts and extending the drug-target residence time.

  • Piperidine vs. Morpholine: The introduction of an oxygen atom in the morpholine analog drastically reduces affinity ( KD​ jumps from ~2 µM to ~28 µM). The ITC data explains the thermodynamic causality: the binding enthalpy ( ΔH ) drops significantly from -6.8 to -3.2 kcal/mol. This is due to the severe energetic penalty of desolvating the hydrophilic morpholine oxygen atom upon entering the lipophilic binding pocket of the receptor.

  • Platform Concordance: The KD​ values across SPR, BLI, and ITC are tightly grouped within a 2-fold range, validating the integrity of the assay. The slight deviations in BLI (marginally higher KD​ ) are typical for fluidics-free systems where localized depletion of the analyte can occur near the sensor surface[1].

Conclusion

When evaluating low-molecular-weight pharmacophores like 2-(Piperidin-1-yl)ethylamine, relying solely on steady-state affinity is insufficient. By cross-validating SPR (high-resolution kinetics), BLI (rapid, high-throughput screening), and ITC (solution-phase thermodynamics), researchers can confidently select fragments with optimal residence times and favorable thermodynamic profiles, thereby accelerating successful hit-to-lead optimization.

References

  • Comparison of Biomolecular Interaction Techniques – SPR vs ITC vs MST vs BLI. XanTec bioanalytics GmbH.
  • Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments.
  • A Review on Perception of Binding Kinetics in Affinity Biosensors: Challenges and Opportunities. White Rose Research Online.
  • In-Solution Characterization of Biomolecular Interaction Kinetics under N

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Piperidine-containing diamines are ubiquitous building blocks in medicinal chemistry, frequently utilized to modulate the physicochemical properties of drug candidates, such as aqueous solubility, lipophilicity (LogD), and target binding affinity. Among these, 2-(Piperidin-1-yl)ethylamine (also known as 1-(2-aminoethyl)piperidine) is particularly valuable due to its flexible ethyl linker and dual amine functionality[1].

This guide objectively compares 2-(Piperidin-1-yl)ethylamine with its structural analogs—1-(3-Aminopropyl)piperidine and 4-Aminopiperidine —providing mechanistic insights and self-validating experimental protocols for researchers and drug development professionals.

Structural and Physicochemical Comparison

The distance between the nitrogen centers in diamines profoundly impacts their acid-base chemistry due to inductive electron withdrawal and electrostatic repulsion upon protonation. Table 1 summarizes the key physicochemical properties of the selected piperidines.

Table 1: Physicochemical Properties of Piperidine Derivatives
CompoundCAS NumberMolecular WeightpKa ValuesPrimary Structural Feature
2-(Piperidin-1-yl)ethylamine 27578-60-5128.22 g/mol pKa1: 6.38, pKa2: 9.89Tertiary piperidine + primary amine (ethyl linker)
1-(3-Aminopropyl)piperidine 3529-08-6142.24 g/mol pKa: 10.44 (predicted)Tertiary piperidine + primary amine (propyl linker)
4-Aminopiperidine 13035-19-3100.16 g/mol pKa: 10.37 (predicted)Secondary piperidine + primary amine (on ring)
Mechanistic Causality

The most striking difference is the significantly lower pKa1 (6.38) of 2-(Piperidin-1-yl)ethylamine compared to its propyl homolog[2][3]. In the ethyl-linked derivative, the proximity of the primary amine exerts a strong inductive electron-withdrawing effect on the tertiary piperidine nitrogen. Furthermore, when the primary amine is protonated (pKa2 = 9.89), the resulting positive charge creates intense electrostatic repulsion, drastically reducing the basicity of the adjacent tertiary amine[2].

Extending the linker by just one methylene unit in 1-(3-Aminopropyl)piperidine mitigates this cross-talk, restoring the pKa to a more typical aliphatic amine range (~10.44)[3]. 4-Aminopiperidine, with its primary amine directly attached to the rigid piperidine ring, exhibits a pKa of 10.37, reflecting typical secondary amine basicity without the flexible linker dynamics[4].

Reactivity and Application Insights

The distinct pKa profiles dictate the behavior of these molecules in bioconjugation and drug synthesis:

  • Selective Functionalization: The large ΔpKa (~3.5 units) in 2-(Piperidin-1-yl)ethylamine allows for highly selective acylation or alkylation of the primary amine at physiological pH. At pH 7.4, the primary amine is mostly protonated but highly nucleophilic in its free base equilibrium, while the tertiary amine remains largely unprotonated and sterically hindered, preventing unwanted side reactions.

  • Metal Coordination: 2-(Piperidin-1-yl)ethylamine acts as an excellent bidentate ligand. The ethyl linker allows the formation of stable five-membered chelate rings with transition metals like Pd(II) and Pt(II), a property frequently exploited in the design of novel anticancer metallodrugs and dinuclear complexes[5][6].

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, the evaluation of these piperidines must rely on self-validating workflows. The macroscopic pKa determined in Protocol A dictates the pH chosen for Protocol B, where the selective reactivity is subsequently confirmed.

Protocol A: Potentiometric Determination of pKa

Causality: Potentiometric titration provides a direct, macroscopic measurement of the protonation states, validating the predicted inductive and electrostatic effects.

  • Preparation: Prepare a 0.01 M solution of 2-(Piperidin-1-yl)ethylamine in 50 mL of degassed, deionized water. Add 0.1 M KCl to maintain a constant ionic strength.

  • Acidification: Lower the pH of the solution to ~2.0 using standardized 0.1 M HCl to ensure both nitrogen atoms are fully protonated.

  • Titration: Titrate the solution with standardized 0.1 M NaOH under an inert nitrogen atmosphere (to prevent CO₂ absorption) at a constant temperature of 25 °C.

  • Data Acquisition: Record the pH after each 0.1 mL addition of NaOH using a calibrated glass electrode.

  • Analysis: Plot the titration curve (pH vs. volume of NaOH). Use the first derivative method to identify the two equivalence points. The pH at the half-equivalence points corresponds to pKa1 and pKa2.

Protocol B: Amidation Kinetics via HPLC

Causality: Monitoring the reaction with an activated ester validates the nucleophilicity of the primary amine and the steric/electronic inertness of the tertiary amine.

  • Reagent Setup: Dissolve 1.0 eq of N-hydroxysuccinimide (NHS) activated ester (e.g., NHS-acetate) in anhydrous DMF.

  • Reaction Initiation: Add 1.2 eq of 2-(Piperidin-1-yl)ethylamine to the solution at 25 °C.

  • Sampling: Withdraw 10 μL aliquots at 0, 5, 10, 20, 30, and 60 minutes. Quench each aliquot immediately in 90 μL of a 0.1% TFA in water/acetonitrile mixture to halt the reaction.

  • HPLC Analysis: Inject the quenched samples into a Reverse-Phase HPLC system (C18 column, gradient elution with Water/MeCN + 0.1% TFA).

  • Validation: Quantify the disappearance of the NHS-ester peak and the appearance of the mono-acylated product. The absence of di-acylated byproducts confirms the selective reactivity of the primary amine.

Workflow Visualization

The following diagram illustrates the logical flow of the physicochemical and reactivity profiling described above.

Workflow Start Compound Selection (Piperidine Diamines) pKa Potentiometric Titration (Determine pKa1 & pKa2) Start->pKa NMR 1H/13C NMR Spectroscopy (Conformational Analysis) Start->NMR Reactivity Amidation Kinetics (HPLC/MS Monitoring) pKa->Reactivity Coordination Metal Coordination Assay (Pd/Pt Complexation) pKa->Coordination NMR->Reactivity Analysis Structure-Activity Relationship (SAR) Modeling Reactivity->Analysis Coordination->Analysis

Fig 1. Self-validating experimental workflow for physicochemical and reactivity profiling.

References

  • [4] Title: Cas 13035-19-3, 4-Aminopiperidine Source: lookchem.com URL: [Link]

  • [1] Title: N-(2-Aminoethyl)piperidine | C7H16N2 | CID 33944 Source: nih.gov (PubChem) URL:[Link]

  • [2] Title: N-(2-Aminoethyl)piperidine - Physico-chemical Properties Source: chembk.com URL:[Link]

  • [5] Title: Synthesis, Kinetics, Reaction Mechanism, and Bioactivity Assays of a Dimeric Palladium Complex Source: acs.org (ACS Omega) URL:[Link]

  • [6] Title: Pd(II) based anticancer drug candidates with 1,2-Aminoethyl piperidine scaffold Source: researchgate.net URL:[Link]

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Safety Operating Guide

Navigating the Unseen Hazard: A Step-by-Step Guide to the Proper Disposal of 2-(Piperidin-1-yl)ethylamine

Author: BenchChem Technical Support Team. Date: April 2026

This document is designed to empower researchers, scientists, and drug development professionals with the essential safety and logistical information needed for the proper management of this chemical waste. By grounding our procedures in established regulatory frameworks and scientific principles, we aim to build a culture of safety that extends beyond the product itself.

PART 1: The Regulatory Landscape: Understanding Your Obligations

The disposal of chemical waste is not a matter of mere suggestion; it is a highly regulated process. In the United States, the primary federal agencies governing hazardous waste are the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

The EPA, under the Resource Conservation and Recovery Act (RCRA), establishes the framework for the "cradle-to-grave" management of hazardous waste.[1] For academic and research laboratories, the EPA has also established alternative, more flexible standards under Subpart K of the RCRA generator regulations.[2][3] These regulations are designed to accommodate the unique nature of laboratory waste generation, which often involves small quantities of a wide variety of chemicals.[4]

OSHA, through its Hazardous Waste Operations and Emergency Response (HAZWOPER) standard (29 CFR 1910.120), focuses on protecting the health and safety of workers who handle hazardous substances.[5][6] This includes requirements for written safety and health programs, employee training, and emergency response procedures.[7][8]

It is crucial to recognize that state and local regulations may be more stringent than federal mandates. Therefore, always consult your institution's Environmental Health and Safety (EHS) office for specific guidance.

PART 2: The Disposal Workflow: A Procedural Guide

In the absence of a specific Safety Data Sheet (SDS), the chemical properties of amine—a heterocyclic amine containing nitrogen and sulfur—necessitate its treatment as hazardous chemical waste. The following steps provide a detailed protocol for its safe disposal.

Step 1: Waste Identification and Characterization

Given the lack of specific hazard data, a conservative "assume hazardous" policy is the only responsible course of action. Based on its chemical structure, the compound should be classified as:

  • Organic Waste: It is a carbon-based molecule.

  • Nitrogen- and Sulfur-Containing Waste: The presence of piperidine, thiazole, and amine functional groups places it in this category.

  • Potentially Toxic and Corrosive (Basic): Amines are characteristically basic and can be corrosive. Its biological activity in research suggests potential toxicity.

Step 2: Segregation and Container Selection

Proper segregation is paramount to prevent dangerous chemical reactions.

  • Do NOT mix with:

    • Acids (potential for violent neutralization reaction).

    • Oxidizing agents (potential for vigorous, exothermic reaction).

    • Halogenated solvents (unless specifically permitted by your EHS office).

    • Aqueous waste (unless the compound is known to be soluble and stable in water and permitted for such disposal).

  • Container Requirements:

    • Use a designated, leak-proof container in good condition.[9][10][11] The original container, if empty and clean, is often a suitable choice.[12]

    • The container material must be compatible with the waste. For organic bases, high-density polyethylene (HDPE) or glass containers are generally appropriate. Avoid metal containers for corrosive substances.[1]

    • Ensure the container has a secure, tight-fitting lid. Containers must remain closed except when adding waste.[9][10][12]

Step 3: Labeling

Accurate and clear labeling is a critical compliance and safety measure.

  • The label must include the words "Hazardous Waste".[10][13]

  • List all chemical constituents by their full name (no abbreviations or formulas) and their approximate percentages.[10]

  • Indicate the primary hazards (e.g., "Toxic," "Corrosive," "Organic Amine").

  • The accumulation start date (the date the first drop of waste is added to the container) must be clearly marked.

Step 4: Accumulation and Storage

Laboratories typically operate as Satellite Accumulation Areas (SAAs), which are locations at or near the point of waste generation and under the control of the operator.[10]

  • Volume Limits: SAAs are generally limited to accumulating no more than 55 gallons of hazardous waste or one quart of acutely hazardous waste. Many institutions, however, set lower, more conservative limits, such as 10 gallons.[9]

  • Storage Location: Store waste containers in a designated, well-ventilated area, away from ignition sources and incompatible materials.

  • Secondary Containment: All liquid hazardous waste containers must be kept in secondary containment to prevent spills from reaching drains or walkways.[9][14] The containment must be large enough to hold 110% of the volume of the largest container or 10% of the total volume of all containers, whichever is greater.

Step 5: Disposal and Removal

  • Requesting Pickup: Once the waste container is full (typically around 90% capacity to prevent spills), or if the accumulation time limit is approaching, contact your institution's EHS office to schedule a waste pickup.[9][10]

  • Transportation: Do not transport hazardous waste yourself. Trained EHS personnel or a licensed hazardous waste contractor will collect the waste.[7]

  • Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately.

PART 3: Emergency Preparedness

Even with meticulous planning, accidents can happen. All laboratory personnel must be trained on emergency procedures.[5][7]

  • Spill Response:

    • For minor spills that you are trained to handle, use an appropriate spill kit (containing absorbent materials for organic chemicals).

    • For larger spills or any spill that you are not comfortable cleaning up, evacuate the area, alert others, and contact your EHS office or emergency response team immediately.

  • Personal Exposure:

    • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.

    • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

    • Inhalation: Move to fresh air.

    • In all cases of exposure, seek immediate medical attention and report the incident to your supervisor and EHS office.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the disposal of amine.

DisposalWorkflow cluster_prep Preparation & Characterization cluster_accumulate Accumulation & Storage cluster_disposal Final Disposal cluster_emergency Emergency Procedures start Waste Generation: [2-(Piperidin-1-yl)ethyl] (1,3-thiazol-5-ylmethyl)amine identify Step 1: Identify as Hazardous Waste (Assume Hazardous in absence of SDS) start->identify spill Spill or Exposure Occurs start->spill segregate Step 2: Segregate Waste (Avoid Acids, Oxidizers, Halogens) identify->segregate container Select Compatible Container (HDPE or Glass) segregate->container label_node Step 3: Label Container ('Hazardous Waste', Contents, Hazards, Date) container->label_node store Step 4: Store in SAA (Designated Area, Secondary Containment) label_node->store monitor Monitor Volume & Accumulation Time store->monitor request_pickup Step 5: Container Full or Time Limit Reached? Request EHS Pickup monitor->request_pickup request_pickup->monitor No ehs_collect EHS Collects Waste request_pickup->ehs_collect Yes end_process Proper Disposal by Licensed Facility ehs_collect->end_process assess Assess Severity spill->assess minor_spill Minor Spill: Use Spill Kit assess->minor_spill Minor major_spill Major Spill/Exposure: Evacuate & Call EHS/Emergency assess->major_spill Major report Report Incident minor_spill->report major_spill->report

Caption: Decision workflow for the safe disposal of laboratory chemical waste.

Conclusion

The responsible disposal of chemical waste is a non-negotiable aspect of scientific research. By adhering to these guidelines, which are rooted in established safety protocols and regulatory standards, you not only ensure the safety of yourself and your colleagues but also contribute to the protection of our environment. When in doubt, always err on the side of caution and consult with your institution's Environmental Health and Safety professionals. They are your most valuable resource in navigating the complexities of chemical waste management.

References

  • Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA. Retrieved from [Link]

  • How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved from [Link]

  • OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management Environmental Group. Retrieved from [Link]

  • Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager. Retrieved from [Link]

  • Regulation of Laboratory Waste. American Chemical Society. Retrieved from [Link]

  • Frequent Questions About Managing Hazardous Waste at Academic Laboratories. (2025, March 27). US EPA. Retrieved from [Link]

  • OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Creative Safety Supply. Retrieved from [Link]

  • Hazardous Waste Operations and Emergency Response (HAZWOPER) - Overview. Occupational Safety and Health Administration. Retrieved from [Link]

  • Hazardous Waste - Standards. Occupational Safety and Health Administration. Retrieved from [Link]

  • 1910.120 - Hazardous waste operations and emergency response. Occupational Safety and Health Administration. Retrieved from [Link]

  • Hazardous Waste Disposal Guide. Dartmouth College. Retrieved from [Link]

  • Hazardous Chemical Waste Management Guidelines. Columbia University. Retrieved from [Link]

  • Hazardous Waste and Disposal Considerations. American Chemical Society. Retrieved from [Link]

  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Retrieved from [Link]

Sources

Personal protective equipment for handling [2-(Piperidin-1-yl)ethyl](1,3-thiazol-5-ylmethyl)amine

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the handling of complex polyamines not just as a compliance exercise, but as a chemistry problem. amine is a highly specialized bifunctional building block. It contains a lipophilic piperidine ring, an aromatic thiazole ring, and a highly reactive secondary amine linkage.

Standard laboratory safety protocols often fail when applied to complex amines because they ignore the chemical causality of permeation and reactivity. This guide provides a scientifically grounded, self-validating operational framework for handling this compound safely.

Causality-Driven Risk Assessment & PPE Selection

The hazards ofamine stem directly from its molecular structure:

  • Corrosivity & Lipophilicity: The tertiary piperidine nitrogen and the secondary amine are highly basic. The lipophilic nature of the piperidine and thiazole rings allows the free-base amine to rapidly penetrate the lipid bilayer of human skin and the polymer matrices of standard gloves.

  • Nitrosamine Formation Risk (Critical): The secondary amine moiety is highly susceptible to nitrosation. If exposed to nitrosating agents (e.g., sodium nitrite, nitrous acid, or ambient NOx​ ), it will rapidly form an N-nitrosamine derivative [1]. N-nitrosamines are potent, mutagenic carcinogens tightly regulated by global health authorities [2].

Protective Equipment Specifications

Standard disposable nitrile gloves (0.10 mm) provide a false sense of security. Mechanical flexion combined with the lipophilic amine causes rapid polymer degradation and breakthrough [3]. You must select PPE based on steady-state permeation rates.

Table 1: Quantitative PPE Permeation Data for Lipophilic Secondary Amines

Glove MaterialThickness (mm)Breakthrough Time (min)Degradation RatingOperational Recommendation
Disposable Nitrile 0.10 - 0.12< 15PoorNOT RECOMMENDED (Incidental splash only)
Heavy-Duty Nitrile 0.38~ 60 - 120FairAcceptable for short, dry-weighing tasks
Butyl Rubber 0.35 - 0.50> 480ExcellentRECOMMENDED for primary handling/reaction setup
Laminated (EVOH) 0.07> 480ExcellentRECOMMENDED as an under-glove for high-risk tasks

Note: Eye protection must include non-vented splash goggles. Amines cause rapid, irreversible saponification of corneal tissue.

Operational Workflow & Handling Protocol

To prevent both dermal exposure and the inadvertent synthesis of carcinogenic byproducts, the handling workflow must be strictly controlled.

AmineWorkflow A 1. Hazard Assessment Identify Amine & Nitrosamine Risks B 2. PPE Donning Butyl Gloves & Splash Goggles A->B C 3. Dispensing Fume Hood / Inert Atmosphere B->C D 4. Reaction Execution Strictly Avoid Nitrosating Agents C->D E 5. Decontamination 1% Citric Acid Wash (pH Validated) D->E F 6. Waste Disposal Segregated Halogen-Free Organic E->F

Operational safety workflow for handling highly basic, lipophilic secondary amines.

Step-by-Step Dispensing and Reaction Setup

  • Environmental Verification: Ensure the fume hood is completely free of nitrites, nitrates, and strong oxidizers. Do not handle this chemical in a hood where diazotization reactions are performed.

  • PPE Donning: Don a heavy-duty Butyl rubber outer glove over a standard nitrile inner glove.

  • Static Mitigation: Amines in powder or crystalline form can hold a static charge. Use an anti-static ionizer gun on your spatulas and weigh boats prior to dispensing.

  • Transfer: Weigh the compound in a closed, tared vial rather than an open boat to minimize vapor release.

  • Solubilization: When dissolving the amine, do so slowly. The protonation of basic amines in acidic or protic solvents is highly exothermic.

Emergency Response & Self-Validating Decontamination

Because free-base amines are lipophilic, washing a spill or skin exposure with water alone is ineffective—it merely spreads the contaminant without neutralizing it.

The Self-Validating Decontamination Protocol

To clean spatulas, balances, and fume hood surfaces, you must exploit the amine's pKa​ .

  • Protonation: Spray the contaminated surface with a weak acid solution (e.g., 1% citric acid or 1% acetic acid). This protonates the secondary and tertiary nitrogens, converting the lipophilic free-base into a highly water-soluble ammonium salt.

  • Absorption: Wipe the area with absorbent lab wipes.

  • Aqueous Wash: Spray the area with deionized water and wipe again to remove the salt.

  • Self-Validation Step: Swab the cleaned surface with a wet piece of universal pH paper.

    • Logic: If the paper turns blue/purple (pH > 8), residual amine is still present.

    • Validation: A return to a neutral baseline (pH 5.5–7.0) chemically proves the basic amine has been completely neutralized and removed.

Spill Response

  • Do NOT use sawdust or combustible absorbents.

  • Cover the spill with an inert, acidic binder (e.g., diatomaceous earth treated with sodium bisulfate) to simultaneously absorb and neutralize the amine.

  • Sweep into a chemically resistant, sealable container.

Disposal & Waste Management Plan

Improper disposal of secondary amines is a major source of environmental nitrosamine contamination[3].

  • Segregation: Waste containing amine must be strictly segregated into "Basic Organic Waste."

  • Nitrosamine Prevention: Never mix this waste stream with aqueous waste containing sodium nitrite, nitric acid, or heavy metal oxidizers.

  • Labeling: Clearly label the waste container: "Contains Secondary Amines - DO NOT MIX WITH NITRITES OR OXIDIZERS."

References

  • Opinion on Nitrosamines and Secondary Amines in Cosmetic Products European Commission - Scientific Committee on Consumer Safety URL:[Link] [3]

  • Control of Nitrosamine Impurities in Human Drugs U.S. Food and Drug Administration (FDA) URL:[Link] [2]

  • Chemical Resistance of Disposable Nitrile Gloves Exposed to Simulated Movement Journal of Occupational and Environmental Hygiene URL:[Link] [1]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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